Savoxepin

• CAS: 79262-46-7

Core Science & Biosynthesis

Doxepin's Mechanism in Depression: A Technical Guide for Researchers

This guide provides an in-depth exploration of the molecular and cellular mechanisms underpinning the antidepressant effects of doxepin. Designed for researchers, scientists, and drug development professionals, this document moves beyond a surface-level overview to dissect the nuanced pharmacodynamics of this complex tricyclic antidepressant (TCA). We will delve into its primary and secondary pharmacological actions, the functional consequences of its molecular interactions, and the experimental methodologies used to elucidate these properties.

Core Antidepressant Mechanisms: A Dual Inhibition Strategy

At the heart of doxepin's antidepressant efficacy is its ability to modulate synaptic concentrations of key monoamine neurotransmitters.[1][2][3][4] Like other TCAs, doxepin's primary therapeutic action in major depressive disorder (MDD) is attributed to its inhibition of the presynaptic reuptake of serotonin (5-HT) and norepinephrine (NE).[1][2][3][4] This blockade of the serotonin transporter (SERT) and the norepinephrine transporter (NET) leads to an increased availability of these neurotransmitters in the synaptic cleft, thereby enhancing and prolonging their signaling to postsynaptic neurons.[1][3]

Doxepin is a mixture of (E) and (Z) stereoisomers, typically in an 85:15 ratio, which influences its reuptake inhibition profile.[5] The (Z)-doxepin isomer is a more potent inhibitor of both serotonin and norepinephrine reuptake than the (E)-doxepin isomer.[5] However, the predominance of the (E)-isomer contributes to a greater overall selectivity for norepinephrine reuptake inhibition compared to serotonin.[5]

The principal active metabolite of doxepin, nordoxepin (desmethyldoxepin), also plays a significant role in its therapeutic effects.[5][6] Nordoxepin is a more selective and potent inhibitor of norepinephrine reuptake than the parent compound.[5] This contributes to the overall noradrenergic component of doxepin's action.

Quantifying Transporter Inhibition: A Comparative Perspective

The potency of doxepin and its metabolite at SERT and NET can be quantified by their inhibition constants (Ki). A lower Ki value indicates a higher binding affinity.

Compound	SERT Ki (nM)	NET Ki (nM)
Doxepin	41.3	18.5
Nordoxepin	245	4.7

Note: Ki values can vary between studies depending on the experimental conditions.

A Complex Receptor Interaction Profile: Beyond Reuptake Inhibition

Doxepin's clinical effects, including its side-effect profile, are heavily influenced by its interactions with a wide array of neurotransmitter receptors.[3][7] This "promiscuous" binding profile is characteristic of many older antidepressants.

High-Affinity Histamine H1 Receptor Antagonism

One of the most potent actions of doxepin is its extremely high affinity for the histamine H1 receptor, making it one of the most powerful H1 antagonists available.[5] This potent antihistaminic activity is responsible for doxepin's prominent sedative and hypnotic effects, which can be beneficial for depressed patients experiencing insomnia.[1][8] At lower doses (e.g., 3-6 mg), doxepin acts as a selective H1 antagonist and is approved for the treatment of insomnia.[5][7][9] At higher antidepressant doses (typically 75-300 mg daily), its broader pharmacological actions become more prominent.[5][7]

Antagonism at Muscarinic, Adrenergic, and Serotonergic Receptors

Doxepin also acts as an antagonist at several other G-protein coupled receptors, which largely accounts for its side effects:

• Muscarinic Acetylcholine Receptors (M1-M5): Blockade of these receptors leads to anticholinergic side effects such as dry mouth, blurred vision, constipation, and urinary retention.[1]

• α1-Adrenergic Receptors: Antagonism at these receptors can cause orthostatic hypotension (a drop in blood pressure upon standing) and dizziness.[3]

• Serotonin 5-HT2A and 5-HT2C Receptors: Blockade of these receptors may contribute to the anxiolytic and sleep-improving effects of doxepin.

Receptor Binding Affinities of Doxepin

The following table summarizes the binding affinities (Ki) of doxepin for various neurotransmitter transporters and receptors. A lower Ki value signifies a stronger binding affinity.

Target	Ki (nM)	Primary Associated Effect/Side Effect
Histamine H1	0.21	Sedation, weight gain
Norepinephrine Transporter (NET)	18.5	Antidepressant effect
Serotonin Transporter (SERT)	41.3	Antidepressant effect
Muscarinic M1-M5	23-130	Anticholinergic effects (dry mouth, constipation, etc.)
α1-Adrenergic	12	Orthostatic hypotension, dizziness
Serotonin 5-HT2A	10	Anxiolytic, sleep-improving effects
Serotonin 5-HT2C	36	Anxiolytic, potential for weight gain
Dopamine D2	360	Weak; minimal extrapyramidal side effects

Downstream Signaling and Neuroplasticity: The Longer-Term View

The immediate effects of doxepin on neurotransmitter levels do not fully explain the delayed onset of its therapeutic action in depression, which can take several weeks.[10] The long-term antidepressant effects are believed to involve neuroadaptive changes in downstream signaling pathways and gene expression, leading to enhanced neuroplasticity.

While direct research on doxepin's influence on these pathways is somewhat limited, inferences can be drawn from studies on TCAs as a class. Chronic administration of antidepressants is thought to lead to the desensitization of presynaptic α2-adrenergic autoreceptors, which normally inhibit norepinephrine release.[11] This desensitization may result in a sustained increase in noradrenergic neurotransmission.[11]

Furthermore, antidepressant treatment has been shown to modulate intracellular signaling cascades that regulate gene expression and neuronal survival. One key pathway involves the activation of cyclic AMP (cAMP) response element-binding protein (CREB), a transcription factor that plays a crucial role in neuroplasticity. Activated CREB promotes the expression of genes involved in neuronal growth and survival, most notably Brain-Derived Neurotrophic Factor (BDNF).

Studies in rats have shown that doxepin can prevent stress-induced impairments in long-term potentiation (a cellular model of learning and memory) and increase the expression of the BDNF gene in the hippocampus.[12] Another study in rats indicated that doxepin may have neuroprotective effects by decreasing the expression of the pro-apoptotic gene Bad in the hippocampus.[13] Doxepin has also been shown to potentially exert some of its effects through mechanisms other than monoamine reuptake inhibition, including influencing inflammatory cytokines.[6] However, one study on unstressed rats did not find a significant effect of doxepin on the expression of BDNF, TNF-α, MAPK14, and AKT1 genes in the hippocampus, suggesting that its neuroprotective effects may be more prominent in the context of neuronal stress or damage.[5][14]

Experimental Protocols for Characterizing Doxepin's Mechanism of Action

The quantitative data presented in this guide are derived from specific in vitro assays. Understanding the principles and methodologies of these assays is crucial for drug development and research.

Radioligand Binding Assays

Purpose: To determine the affinity of a drug (like doxepin) for a specific receptor. This is a "gold standard" method for measuring ligand-receptor binding affinity.[15][16]

Principle: A radiolabeled ligand with known high affinity for the target receptor is incubated with a preparation of the receptor (e.g., cell membranes expressing the receptor). The binding of the radioligand is then measured in the presence of varying concentrations of the unlabeled test compound (doxepin). The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. The IC50 is then used to calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Step-by-Step Methodology for a Competitive Radioligand Binding Assay (e.g., for the Histamine H1 Receptor):

• Receptor Preparation:

  • Culture a cell line (e.g., HEK293) that has been stably transfected to express the human histamine H1 receptor.

  • Harvest the cells and homogenize them in a cold buffer to lyse the cells and release the membranes.

  • Centrifuge the homogenate to pellet the membranes, then wash the pellet to remove cytosolic components.

  • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • A fixed volume of the prepared cell membranes.

    • A fixed concentration of a suitable radioligand for the H1 receptor (e.g., [3H]-pyrilamine), typically at a concentration near its Kd value.

    • Varying concentrations of unlabeled doxepin (the competitor).

  • Include control wells for:

    • Total binding: Contains membranes and radioligand only.

    • Non-specific binding: Contains membranes, radioligand, and a high concentration of a known H1 receptor antagonist to saturate the receptors and prevent specific binding of the radioligand.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to allow the binding to reach equilibrium.

• Separation of Bound and Free Radioligand:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The membranes with bound radioligand will be trapped on the filter, while the unbound radioligand will pass through.

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Detection:

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on each filter using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding for each concentration of doxepin by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the doxepin concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Causality and Self-Validation:

• The use of a specific radioligand ensures that the binding being measured is to the target receptor.

• The inclusion of a non-specific binding control is crucial for isolating the specific binding of the radioligand to the receptor.

• Performing saturation binding experiments with the radioligand alone allows for the determination of its Kd and the receptor density (Bmax), which are important parameters for validating the assay and for use in the Cheng-Prusoff equation.[8]

Neurotransmitter Uptake Inhibition Assays

Purpose: To measure the ability of a drug to inhibit the reuptake of neurotransmitters by their respective transporters.

Principle: Cells expressing the transporter of interest (e.g., SERT or NET) are incubated with a radiolabeled neurotransmitter (e.g., [3H]-serotonin or [3H]-norepinephrine). The amount of radioactivity taken up by the cells is then measured. The assay is performed in the presence of varying concentrations of the test compound (doxepin) to determine its inhibitory potency (IC50).

Step-by-Step Methodology for a Neurotransmitter Uptake Inhibition Assay (e.g., for the Serotonin Transporter):

• Cell Culture:

  • Culture a suitable cell line, such as HEK293 cells stably transfected with the human serotonin transporter (hSERT), in appropriate culture medium.[17]

  • Plate the cells in a 96-well microplate and allow them to adhere and form a confluent monolayer.[17]

• Assay Procedure:

  • Wash the cells with a pre-warmed buffer (e.g., Krebs-Ringer-HEPES buffer).

  • Pre-incubate the cells with varying concentrations of doxepin for a short period.

  • Initiate the uptake reaction by adding a fixed concentration of [3H]-serotonin.

  • Include control wells for:

    • Total uptake: Cells with [3H]-serotonin only.

    • Non-specific uptake: Cells with [3H]-serotonin and a high concentration of a known potent SERT inhibitor (e.g., fluoxetine) to block specific uptake.

• Incubation:

  • Incubate the plate at 37°C for a short, defined period to allow for neurotransmitter uptake.

• Termination of Uptake:

  • Rapidly terminate the uptake by aspirating the buffer and washing the cells with ice-cold buffer.

• Cell Lysis and Detection:

  • Lyse the cells to release the intracellular contents, including the accumulated [3H]-serotonin.

  • Transfer the lysate to scintillation vials with scintillation fluid.

  • Quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific uptake for each concentration of doxepin by subtracting the non-specific uptake from the total uptake.

  • Plot the specific uptake as a function of the doxepin concentration and fit the data to a dose-response curve to determine the IC50 value.

Causality and Self-Validation:

• The use of a cell line specifically expressing the transporter of interest ensures that the measured uptake is mediated by that transporter.

• The non-specific uptake control is essential for isolating the transporter-mediated uptake.

• Time-course and concentration-dependence experiments with the radiolabeled neurotransmitter can be performed to characterize the kinetics of the transporter and validate the assay conditions.

Visualizing Doxepin's Mechanism of Action

The following diagrams illustrate the key molecular interactions and experimental workflows described in this guide.

Caption: Doxepin's multifaceted interactions with monoamine transporters and postsynaptic receptors.

Caption: Workflow for a competitive radioligand binding assay to determine doxepin's receptor affinity.

Caption: Workflow for a neurotransmitter uptake inhibition assay to measure doxepin's potency at transporters.

Conclusion

Doxepin's mechanism of action in depression is a composite of its effects on multiple molecular targets. Its primary antidepressant activity is derived from the inhibition of serotonin and norepinephrine reuptake, a property it shares with other tricyclic antidepressants. However, its unique and complex receptor binding profile, particularly its exceptionally high affinity for the histamine H1 receptor, distinguishes it from other antidepressants and contributes significantly to its clinical utility and side-effect profile. A thorough understanding of its dose-dependent pharmacodynamics is essential for optimizing its therapeutic use, from a selective antihistamine at low doses for insomnia to a broad-spectrum antidepressant at higher doses. The experimental methodologies outlined in this guide provide the foundation for the continued investigation and development of novel therapeutics targeting the complex neurobiology of depression.

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The Pharmacodynamics of Low-Dose Doxepin: A Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the pharmacodynamics of low-dose doxepin, a tricyclic antidepressant that has been repurposed at sub-therapeutic antidepressant doses for the treatment of insomnia. This document will elucidate the molecular mechanisms, receptor binding profiles, pharmacokinetic properties, and clinical effects of low-dose doxepin, with a particular focus on its high-affinity antagonism of the histamine H1 receptor. This guide is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of the scientific principles underpinning the therapeutic use of low-dose doxepin for sleep maintenance insomnia.

Introduction: A Paradigm Shift in Insomnia Therapeutics

Insomnia, a prevalent sleep disorder characterized by difficulty initiating or maintaining sleep, has traditionally been managed with medications that act on the gamma-aminobutyric acid (GABA) system. However, the development of low-dose doxepin represents a paradigm shift, targeting a distinct neurochemical pathway to promote sleep. Unlike its antidepressant effects at higher doses (typically 75-300 mg), which are attributed to the inhibition of serotonin and norepinephrine reuptake, low-dose doxepin (3 mg and 6 mg) exerts its hypnotic effects primarily through potent and selective antagonism of the histamine H1 receptor.[1][2] This targeted mechanism of action confers a favorable safety and tolerability profile, distinguishing it from many traditional sleep aids.

This guide will delve into the intricate pharmacodynamic properties of low-dose doxepin, providing a granular understanding of its scientific rationale and clinical application.

Molecular Mechanism of Action: Selective Histamine H1 Receptor Antagonism

The sleep-promoting effects of low-dose doxepin are overwhelmingly attributed to its potent inverse agonism at the histamine H1 receptor.[1][3] Histamine is a key wake-promoting neurotransmitter, and its activity in the central nervous system is crucial for maintaining arousal. By blocking the H1 receptor, doxepin inhibits the wake-promoting signals of histamine, thereby facilitating the transition to and maintenance of sleep.

Receptor Binding Affinity Profile

The selectivity of low-dose doxepin for the H1 receptor is a cornerstone of its therapeutic profile. At low concentrations, doxepin exhibits a remarkably high affinity for the H1 receptor, with significantly lower affinity for other receptors that are typically associated with the side effects of tricyclic antidepressants.

Receptor/Transporter	Ki (nM)
Histamine H1	0.17 - 1.23
Serotonin Transporter (SERT)	68
Norepinephrine Transporter (NET)	29.5
Muscarinic M1-M5	18 - 80
Alpha-1 Adrenergic	23.5
Dopamine Transporter (DAT)	12,100
Table 1: Receptor Binding Affinities (Ki) of Doxepin. Lower Ki values indicate higher binding affinity.

This binding profile underscores the high degree of selectivity for the H1 receptor at low doses, minimizing the anticholinergic, adrenergic, and serotonergic effects that are prominent at higher, antidepressant doses.

Signaling Pathway of H1 Receptor Antagonism

The histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon binding histamine, activates the Gq/11 signaling cascade. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC), both of which contribute to neuronal excitation and wakefulness. Doxepin, acting as an inverse agonist, not only blocks the binding of histamine but also stabilizes the H1 receptor in an inactive conformation, reducing its basal activity and suppressing this wake-promoting signaling cascade.

Diagram of the Histamine H1 Receptor Signaling Pathway and the inhibitory action of low-dose doxepin.

Pharmacokinetics of Low-Dose Doxepin

A thorough understanding of the pharmacokinetic profile of low-dose doxepin is critical for optimizing its therapeutic use and for the development of future sleep medications.

Parameter	Value
Bioavailability	13-45% (mean 29%)
Time to Peak Plasma Concentration (Tmax)	~3.5 hours
Protein Binding	~76%
Metabolism	Primarily hepatic via CYP2D6 and CYP2C19
Primary Active Metabolite	Nordoxepin (desmethyldoxepin)
Elimination Half-life (Doxepin)	8-24 hours (mean 17 hours)
Elimination Half-life (Nordoxepin)	~31 hours
Table 2: Key Pharmacokinetic Parameters of Doxepin.

Absorption and Distribution

Following oral administration, doxepin is well-absorbed, with peak plasma concentrations reached in approximately 3.5 hours. It is widely distributed throughout the body and is approximately 76% bound to plasma proteins.

Metabolism and Elimination

Doxepin undergoes extensive hepatic metabolism, primarily through demethylation to its active metabolite, nordoxepin, and hydroxylation. The cytochrome P450 enzymes CYP2D6 and CYP2C19 are the major enzymes involved in its metabolism.[4] Genetic polymorphisms in these enzymes can lead to variability in doxepin plasma concentrations among individuals. The mean elimination half-life of doxepin is approximately 17 hours, while its active metabolite, nordoxepin, has a longer half-life of about 31 hours.

Clinical Pharmacodynamics: Efficacy and Safety in Insomnia

The clinical efficacy of low-dose doxepin has been robustly demonstrated in numerous randomized, placebo-controlled trials. The primary endpoints in these studies typically include objective measures from polysomnography (PSG) and subjective patient-reported outcomes.

Efficacy in Sleep Maintenance

Low-dose doxepin has consistently shown significant improvements in sleep maintenance.

Efficacy Parameter	Improvement with Low-Dose Doxepin (3 mg and 6 mg)
Wake After Sleep Onset (WASO)	Significant reduction compared to placebo
Total Sleep Time (TST)	Significant increase compared to placebo
Sleep Efficiency (SE)	Significant improvement compared to placebo
Table 3: Summary of Clinical Efficacy of Low-Dose Doxepin on Key Sleep Parameters.

Clinical trials have demonstrated that both 3 mg and 6 mg doses of doxepin significantly reduce Wake After Sleep Onset (WASO) and increase Total Sleep Time (TST) and Sleep Efficiency (SE) compared to placebo.[2][5] These effects are observed from the first night of administration and are sustained over several weeks of treatment.

Effects on Sleep Architecture

Unlike many GABA-ergic hypnotics, low-dose doxepin has minimal effects on sleep architecture. While some studies have reported small, statistically significant decreases in REM sleep, these changes are generally not considered clinically significant, and the overall sleep structure is preserved.[2][5]

Safety and Tolerability

The safety profile of low-dose doxepin is a key advantage. Due to its high selectivity for the H1 receptor at these doses, it is largely devoid of the anticholinergic, cardiovascular, and next-day sedative effects that are common with higher doses of doxepin and other tricyclic antidepressants.

• Next-Day Residual Effects: Multiple studies have shown that low-dose doxepin does not produce significant next-day residual sedation or psychomotor impairment compared to placebo.[6][7]

• Anticholinergic Effects: At doses of 3 mg and 6 mg, anticholinergic side effects such as dry mouth, constipation, and urinary retention are not observed at a higher rate than with placebo.

• Dependence and Withdrawal: Low-dose doxepin is not a controlled substance and has not been associated with physical dependence or a withdrawal syndrome upon discontinuation.

Experimental Protocols for Assessing the Pharmacodynamics of Low-Dose Doxepin

To ensure the scientific integrity and reproducibility of research on low-dose doxepin, standardized and validated experimental protocols are essential.

Polysomnography (PSG) for Objective Sleep Assessment

Polysomnography is the gold standard for the objective measurement of sleep and is a critical tool in clinical trials of hypnotic medications.

Step-by-Step Methodology for Polysomnography:

• Patient Preparation: The patient arrives at the sleep laboratory in the evening. Electrodes are attached to the scalp (for electroencephalogram - EEG), the outer canthus of the eyes (for electrooculogram - EOG), and the chin (for electromyogram - EMG). Respiratory effort and airflow sensors, an electrocardiogram (ECG), and a pulse oximeter are also applied.

• Data Acquisition: The patient sleeps in a quiet, dark room while being monitored by a polysomnography technologist. Continuous recordings of brain waves, eye movements, muscle activity, heart rate and rhythm, breathing, and blood oxygen levels are collected throughout the night.

• Sleep Scoring: The recorded data is scored in 30-second epochs by a trained technologist according to standardized criteria (e.g., American Academy of Sleep Medicine - AASM guidelines). Sleep is staged into Wake, N1 (light sleep), N2 (deeper sleep), N3 (slow-wave sleep), and REM (Rapid Eye Movement) sleep.

• Data Analysis: Key sleep parameters are calculated, including Total Sleep Time (TST), Wake After Sleep Onset (WASO), Sleep Efficiency (SE), sleep stage latencies, and the percentage of time spent in each sleep stage.

Experimental workflow for Polysomnography (PSG).

Digit-Symbol Substitution Test (DSST) for Assessing Next-Day Residual Effects

The Digit-Symbol Substitution Test is a sensitive neuropsychological test used to assess cognitive function, including processing speed, attention, and working memory. It is frequently employed in clinical trials of hypnotics to evaluate potential next-day residual effects.

Step-by-Step Methodology for DSST Administration:

• Materials: A standardized DSST form with a key pairing digits (1-9) with unique symbols, a pencil without an eraser, and a stopwatch are required.

• Instructions to the Participant: The administrator instructs the participant to fill in the empty boxes with the symbol that corresponds to the number above it, using the provided key. The participant is instructed to work as quickly and accurately as possible.

• Practice Trials: The participant completes a short practice section to ensure they understand the task.

• Timed Test: The administrator starts the stopwatch, and the participant has a set amount of time (typically 90 or 120 seconds) to complete as many symbol substitutions as possible.

• Scoring: The score is the total number of correct symbol substitutions completed within the time limit.

Conclusion and Future Directions

Low-dose doxepin represents a significant advancement in the pharmacological treatment of insomnia. Its highly selective antagonism of the histamine H1 receptor provides a targeted mechanism for promoting sleep maintenance without the undesirable side effects associated with less selective hypnotics. The wealth of clinical data supports its efficacy and favorable safety profile, particularly the lack of significant next-day residual effects.

Future research should continue to explore the long-term efficacy and safety of low-dose doxepin, as well as its potential utility in specific patient populations, such as those with comorbid medical or psychiatric conditions. Further investigation into the nuances of its effects on sleep architecture and the subjective experience of sleep quality will also be valuable. For drug development professionals, the success of low-dose doxepin highlights the potential of repurposing existing molecules with well-characterized pharmacology for new therapeutic indications, particularly when a selective mechanism of action can be leveraged to optimize the benefit-risk profile.

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• Staner, L., et al. (2005). Next-day residual effects of hypnotics in DSM-IV primary insomnia: a driving simulator study with simultaneous electroencephalogram monitoring. Psychopharmacology, 181(4), 790-798.

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• American Academy of Sleep Medicine. (2017). International Classification of Sleep Disorders – Third Edition (ICSD-3). Darien, IL: American Academy of Sleep Medicine.
• Wechsler, D. (1981). WAIS-R manual: Wechsler adult intelligence scale-revised.
• Kirchheiner, J., et al. (2002). Contributions of CYP2D6, CYP2C9 and CYP2C19 to the biotransformation of E- and Z-doxepin in healthy volunteers. Pharmacogenetics, 12(7), 571-580.
• Yan, J. H., et al. (2002). Absolute bioavailability and stereoselective pharmacokinetics of doxepin. Xenobiotica, 32(7), 615-623.
• Verster, J. C., & Roth, T. (2012). The effects of hypnotics on driving ability. Sleep Medicine Reviews, 16(2), 145-154.

• Graphviz. (n.d.). About Graphviz. Retrieved from [Link]

• American Association of Sleep Technologists. (2017). A Technologist's Guide to Performing Sleep Studies. AAST.
• Sateia, M. J., et al. (2017). Clinical Practice Guideline for the Pharmacologic Treatment of Chronic Insomnia in Adults: An American Academy of Sleep Medicine Clinical Practice Guideline. Journal of Clinical Sleep Medicine, 13(2), 307-349.

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• 7. researchgate.net [researchgate.net]

Doxepin as a Histamine H1 Receptor Antagonist: A Technical Deep Dive

[1]

Executive Summary: The Paradigm Shift of Low-Dose Doxepin[1][2][3]

For decades, Doxepin was utilized primarily as a tricyclic antidepressant (TCA) at doses ranging from 75 to 300 mg/day.[1] However, modern pharmacodynamic profiling has revealed a distinct "drug-within-a-drug" phenomenon. Doxepin exhibits an exceptionally high affinity for the histamine H1 receptor (

< 1 nM), acting as a potent antagonist/inverse agonist.

This guide analyzes Doxepin’s interaction with the H1 receptor, detailing the molecular mechanism, the kinetic basis for its low-dose selectivity (3–6 mg), and the experimental protocols required to validate these properties.[1] For drug developers, understanding this mechanism is critical for repurposing "dirty" drugs into highly selective agents by exploiting receptor-specific affinity windows.

Molecular Mechanism of Action[1]

The Binding Pocket Interactions

Doxepin does not merely block histamine; it functions as an inverse agonist , stabilizing the H1 receptor in its inactive G-protein coupled state.[1]

• Key Residue Interaction: X-ray crystallography (PDB: 3RZE) reveals that Doxepin binds deep within the transmembrane bundle.[1] The tricyclic ring system forms extensive hydrophobic interactions with Trp428 (6.48) , a highly conserved residue in the GPCR activation switch.[1]

• The Anchor: The tertiary amine of Doxepin forms a crucial salt bridge with Asp107 (3.32) in Transmembrane Helix 3 (TM3).[1] This interaction mimics the binding of the endogenous ligand, histamine, but the bulky tricyclic group prevents the conformational change required for Gq protein coupling.[1]

Inverse Agonism vs. Neutral Antagonism

Unlike neutral antagonists that simply occupy the site, Doxepin reduces the constitutive (basal) activity of the H1 receptor.[1] In systems with high constitutive H1 activity (e.g., tuberomammillary nucleus neurons involved in wakefulness), this inverse agonism is potent enough to suppress arousal pathways even in the absence of high histamine levels.[1]

Pharmacodynamics: The Selectivity Window[1]

The clinical utility of low-dose Doxepin (3–6 mg) relies entirely on its dissociation constant (

) profile.[1] Doxepin is not "selective" by structure, but by dose .[1]

Table 1: Receptor Binding Affinity Profile ( Values)[1]

Receptor Target	(nM)	Affinity Class	Clinical Implication at 3–6 mg
Histamine H1	0.2 – 0.8	Sub-nanomolar (High)	Full occupancy; Sedation/Sleep Maintenance
Muscarinic M1	~20 – 50	Moderate	Minimal occupancy; Low risk of dry mouth/constipation
Alpha-1 Adrenergic	~20 – 30	Moderate	Minimal occupancy; Low risk of orthostatic hypotension
5-HT2A (Serotonin)	~200	Low	Negligible; No antidepressant effect
NET (Transporter)	>1000	Very Low	Negligible; No antidepressant effect

Data Interpretation: At a plasma concentration achieved by a 3 mg dose (

~ 1–3 ng/mL), Doxepin concentration is sufficient to saturate H1 receptors ( ~0.2 nM) but remains well below the threshold for M1 or Alpha-1 receptors.[1] This creates a "therapeutic window" where the drug acts purely as a hypnotic without the TCA-associated side effects.[1]

Visualization: H1 Receptor Signaling & Doxepin Blockade[1][2][3][4][5][6]

The following diagram illustrates the H1 receptor signaling cascade (Gq-coupled) and the specific blockade point of Doxepin.[1]

Figure 1: Doxepin stabilizes the H1 receptor in an inactive conformation, preventing Gq coupling and subsequent Calcium release.

Experimental Protocols for Validation

To confirm Doxepin's efficacy and affinity in a research setting, the following two protocols are the industry standard.

Protocol A: Radioligand Binding Assay (Affinity)

Objective: Determine the

of Doxepin for the H1 receptor.[1]

• Membrane Preparation:

  • Transfect HEK293 cells with human H1 receptor cDNA.[1]

  • Harvest cells and homogenize in ice-cold TE buffer (50 mM Tris-HCl, 1 mM EDTA, pH 7.4).

  • Centrifuge at 40,000 x g for 20 mins; resuspend pellet in binding buffer.

• Incubation:

  • Total Binding: Incubate membranes (20 µg protein) with [3H]-Pyrilamine (2 nM) and vehicle.[1]

  • Non-Specific Binding: Incubate membranes with [3H]-Pyrilamine (2 nM) + 10 µM unlabeled Doxepin (saturating concentration).[1]

  • Displacement Curve: Incubate membranes with [3H]-Pyrilamine (2 nM) + increasing concentrations of Doxepin (

    M to M).[1]

  • Incubate for 60 minutes at 25°C.

• Filtration:

  • Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine) using a cell harvester.[1]

  • Wash 3x with ice-cold buffer.[1]

• Analysis:

  • Measure radioactivity via liquid scintillation counting.[1]

  • Calculate

    using non-linear regression.

  • Convert to

    using the Cheng-Prusoff equation : (Where is radioligand concentration and is its dissociation constant).[1][2]

Protocol B: Calcium Flux Assay (Functional Antagonism)

Objective: Verify Doxepin blocks Histamine-induced Ca2+ release.[1]

• Cell Loading:

  • Seed H1-expressing CHO cells in 96-well black plates.

  • Load cells with a fluorescent calcium indicator (e.g., Fluo-4 AM) for 45 mins at 37°C.

• Pre-treatment:

  • Add Doxepin (various concentrations) to wells; incubate for 15 mins.

• Agonist Challenge:

  • Inject Histamine (

    concentration) into all wells.

• Measurement:

  • Monitor fluorescence intensity (Ex/Em 494/516 nm) in real-time using a FLIPR (Fluorometric Imaging Plate Reader).

• Data Analysis:

  • Plot Max Fluorescence vs. Log[Doxepin].

  • A rightward shift in the histamine curve or reduction in

    confirms antagonism.[1]

Workflow Visualization: Radioligand Binding Assay

Figure 2: Step-by-step workflow for determining Receptor Affinity (

).

Safety & Selectivity Profile

While Doxepin is safe at low doses, researchers must be aware of the off-target effects that emerge if the "selectivity window" is breached (e.g., overdose or metabolic inhibition via CYP2D6).[1]

• Anticholinergic Effects: At doses >25 mg, M1 blockade causes dry mouth, urinary retention, and cognitive impairment.

• Adrenergic Blockade: Alpha-1 antagonism can lead to orthostatic hypotension and dizziness.[1]

• Metabolic Considerations: Doxepin is metabolized by CYP2D6 and CYP2C19 .[1][3][4] Poor metabolizers or patients on CYP2D6 inhibitors (e.g., fluoxetine) may experience effectively higher plasma levels, pushing them out of the H1-selective window and into the "dirty" TCA range.[1]

References

• Shimamura, T., et al. (2011). Structure of the human histamine H1 receptor complex with doxepin.[1][5] Nature, 474(7353), 65-70. [1]

• Silenor (Doxepin) Prescribing Information. (2010).[1][6] FDA Approved Labeling.

• Roth, T., et al. (2010). Efficacy and safety of doxepin 1 mg, 3 mg, and 6 mg in adults with primary insomnia.[1][7][8] Sleep, 33(11), 1553-1561.

• Richelson, E. (2001).[1] Pharmacology of antidepressants. Mayo Clinic Proceedings, 76(5), 511-527.

• National Institute of Mental Health (PDSP). Ki Database.[1] Psychoactive Drug Screening Program.

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• 8. Efficacy and Safety of Doxepin 1 mg, 3 mg, and 6 mg in Adults with Primary Insomnia - PMC [pmc.ncbi.nlm.nih.gov]

Neuroprotective Effects of Doxepin In Vitro: A Technical Guide

Executive Summary

Current Status: Doxepin is classically categorized as a Tricyclic Antidepressant (TCA) with potent histamine H1 and H2 receptor antagonist properties, widely used for depression, anxiety, and insomnia. Emerging Paradigm: Recent in vitro studies have repositioned Doxepin as a neuroprotective agent capable of mitigating neuronal injury independent of its monoaminergic reuptake inhibition. Core Mechanism: The neuroprotective efficacy of Doxepin is driven by the modulation of the PI3K/Akt/mTOR signaling cascade, suppression of intracellular calcium (

) overload, and upregulation of antioxidant enzymes (SOD). These mechanisms provide resilience against oxidative stress, amyloid-beta ( ) toxicity, and neuroinflammation.

Mechanistic Foundations

This guide isolates three distinct pathways through which Doxepin exerts neuroprotection in cellular models.

The PI3K/Akt/mTOR Survival Pathway

In models of Alzheimer’s disease (e.g.,

-treated SH-SY5Y cells), Doxepin reverses synaptic protein loss (PSD-95, Synapsin-1) and prevents apoptosis.

• Mechanism: Doxepin promotes the phosphorylation of Akt (Protein Kinase B) and mTOR .

• Causality: Activation of Akt inhibits pro-apoptotic factors (e.g., Bad, Bax) and enhances protein synthesis required for synaptic repair via mTOR.

• Validation: Co-administration of the PI3K inhibitor LY294002 abolishes Doxepin’s protective effects, confirming this pathway is obligate for its activity.

Calcium Buffering and Antioxidant Defense

Oxidative stress triggers a lethal influx of calcium. Doxepin acts as a stabilizer of cellular homeostasis.

• Target: It suppresses the pathological elevation of intracellular calcium (

  ) induced by glutamate or oxidative agents (e.g., sodium dithionite).[1]

• Outcome: This calcium stabilization prevents mitochondrial permeability transition pore (mPTP) opening. Concurrently, Doxepin restores Superoxide Dismutase (SOD) activity, neutralizing reactive oxygen species (ROS).

Anti-Neuroinflammation (Glial Modulation)

In C6 glioma and astrocyte-microglia co-culture models, Doxepin attenuates the inflammatory response to Lipopolysaccharide (LPS).

• Effect: Reduction in pro-inflammatory cytokines (TNF-

  , IL-1 ).[2][3]

• Significance: By dampening glial activation, Doxepin prevents the "bystander damage" to neurons often seen in neurodegenerative conditions.

Visualization of Signaling Pathways[4]

The following diagram illustrates the convergence of Doxepin's protective mechanisms.

Caption: Doxepin activates the PI3K/Akt survival pathway while simultaneously buffering intracellular calcium and reducing oxidative stress.

Standardized Experimental Protocols

Protocol A: Neuroprotection Against Oxidative Stress (Primary Neurons/PC12)

Objective: Validate Doxepin's ability to prevent cell death induced by glutamate or oxidative agents.[1] Model: Primary cortical neurons or differentiated PC12 cells.

Reagents:

• Doxepin Hydrochloride: Dissolve in PBS or DMSO (Final DMSO < 0.1%).

• Stressor: Glutamate (0.5 mM) or Sodium Dithionite (0.5 mM).[1]

• Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Step-by-Step Workflow:

• Seeding: Plate neurons at

  cells/well in 96-well poly-L-lysine coated plates. Culture for 7 days in vitro (DIV7) to ensure maturation.

• Pre-treatment (Critical Step):

  • Remove culture media and replace with Neurobasal medium containing Doxepin (1 nM – 100 nM) .

  • Control: Vehicle only.[4]

  • Incubation: 2 hours prior to stressor application. Note: Pre-treatment allows for the upregulation of survival kinases (Akt).

• Stress Induction:

  • Add Glutamate (0.5 mM) directly to the wells containing Doxepin.

  • Incubate for 15 minutes (Glutamate pulse) or 24 hours (Sodium Dithionite).

• Washout (Glutamate only): If using Glutamate, wash cells twice with PBS after 15 mins and replace with fresh media containing Doxepin.

• Viability Quantification:

  • Add MTT solution (0.5 mg/mL) and incubate for 4 hours at 37°C.

  • Solubilize formazan crystals with DMSO.

  • Measure absorbance at 570 nm.

• Self-Validation Check: The "Stressor Only" well must show <60% viability compared to Control. Doxepin wells should show a dose-dependent recovery (statistically significant at

  ).

Protocol B: Anti-Amyloid Efficacy (SH-SY5Y Model)

Objective: Assess restoration of synaptic markers (PSD-95) in an Alzheimer's model.

Step-by-Step Workflow:

• Preparation: Aggregate

  peptide by incubating at 37°C for 72 hours to form oligomers.

• Treatment Groups:

  • Group 1: Control (Vehicle)

  • Group 2:

    (1.25 µM)[5]

  • Group 3:

    + Doxepin (Low dose: 10–100 nM)

  • Group 4:

    + Doxepin + LY294002 (10 µM - PI3K Inhibitor)

• Co-Incubation: Treat SH-SY5Y cells with Doxepin 2 hours prior to

  exposure. Incubate for 24 hours.

• Western Blot Analysis:

  • Lyse cells using RIPA buffer with phosphatase inhibitors.

  • Probe for p-Akt (Ser473) , PSD-95 , and Synapsin-1 .

• Data Interpretation: Successful neuroprotection is defined by the restoration of PSD-95 levels in Group 3 comparable to Group 1. Group 4 should resemble Group 2, confirming PI3K dependency.

Data Synthesis & Comparative Efficacy

The following table summarizes key in vitro parameters derived from the referenced literature.

Parameter	Experimental Condition	Effective Concentration	Key Outcome	Reference
Oxidative Protection	Primary Neurons + Na-Dithionite	1 – 100 nM	Reduced LDH leakage; Inhibited rise	[1]
Anti-Amyloid	SH-SY5Y +	Low Dose (nM range)	Restored PSD-95 & Synapsin-1; p-Akt upregulation	[2]
Anti-Inflammatory	C6 Glioma + LPS	1 – 10 µM	Decreased TNF- & IL-1 ; p-Akt upregulation	[3]
Apoptosis Inhibition	Hippocampal Neurons (Stress)	N/A (In vivo correlate)	Downregulation of Bax and Bad mRNA	[4]

Technical Insight: Note the concentration discrepancy. Direct neuroprotection (neuronal survival) is observed at nanomolar (nM) concentrations, whereas anti-inflammatory effects in glial models often utilize micromolar (µM) ranges. This suggests Doxepin may have a higher affinity for neuronal survival targets than glial inflammatory pathways.

References

• Ji, B. S., Ji, H., & Liu, G. Q. (2004). Doxepin protects cultured neurons against oxidative stress-induced injury. Acta Pharmacologica Sinica, 25(3), 297–300.[6]

• Xue, R., Zhang, Z., & Chen, L. (2019). Mechanism underlying the effects of doxepin on β-amyloid-induced memory impairment in rats (Correlates with in vitro SH-SY5Y data). Iranian Journal of Basic Medical Sciences, 22(5).

• Li, X., et al. (2019). Anti-inflammatory effects of doxepin hydrochloride against LPS-induced C6-glioma cell inflammatory reaction by PI3K-mediated Akt signaling. Journal of Biochemical and Molecular Toxicology.

• Eidelkhani, N., et al. (2015). Effects of doxepin on gene expressions of Bcl-2 family, TNF-α, MAP kinase 14, and Akt1 in the hippocampus of rats exposed to stress. Research in Pharmaceutical Sciences, 10(5), 458.

Sources

• 1. Doxepin protects cultured neurons against oxidative stress-induced injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Microglial Activation by Amitriptyline and Doxepin in Interferon-β Pre-Treated Astrocyte–Microglia Co-Culture Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cordycepin inhibits LPS-induced inflammatory responses by modulating NOD-Like Receptor Protein 3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Doxorubicin Attenuates Serotonin-Induced Long-Term Synaptic Facilitation by Phosphorylation of p38 Mitogen-Activated Protein Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protective Effects of Chlorogenic Acid Against Amyloid-Beta-Induced Oxidative Stress and Ion Transport Dysfunction in SH-SY5Y Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of doxepin on brain-derived neurotrophic factor, tumor necrosis factor alpha, mitogen-activated protein kinase 14, and AKT1 genes expression in rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]

The Chronobiological Architect: Low-Dose Doxepin and the Preservation of Sleep Microstructure

Topic: Long-term effects of Doxepin on sleep architecture Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The pharmacological management of insomnia has historically been dominated by GABAergic modulation (benzodiazepines, Z-drugs), which, while effective for sleep induction, often distort sleep architecture by suppressing Slow Wave Sleep (N3) and REM sleep. Low-dose doxepin (LDD; 3–6 mg) represents a paradigm shift—a selective histamine H1 antagonist that functions not as a global sedative, but as a modulator of the wake-promoting system.

This guide analyzes the long-term effects of LDD on sleep architecture, focusing on its unique ability to reduce Wake After Sleep Onset (WASO) into the final third of the night without disrupting the cycling of NREM/REM stages. We explore the "Selectivity Paradox," where lowering the dose enhances receptor specificity, and provide protocols for assessing these effects in clinical research.

Part 1: The Selectivity Paradox & Molecular Mechanism

The H1 vs. Muscarinic Dissociation

Doxepin is a tricyclic antidepressant (TCA), but its behavior is dose-dependent to the point of functioning as two distinct drugs.[1][2]

• High Dose (75–300 mg): Functions as an SNRI (Serotonin-Norepinephrine Reuptake Inhibitor) with significant anticholinergic (muscarinic M1) and anti-adrenergic (alpha-1) activity.[2]

• Low Dose (3–6 mg): Exhibits sub-nanomolar affinity for the Histamine H1 receptor (

  nM). At this concentration, plasma levels are insufficient to occupy M1, alpha-1, or 5-HT transporter sites significantly.

This dissociation is the core of its safety profile in long-term use. The absence of M1 blockade eliminates the "anticholinergic burden" (dry mouth, cognitive clouding) often seen in geriatric insomnia trials.

Visualization of Receptor Affinity

The following diagram illustrates the "Therapeutic Window" of LDD. Note the massive gap between H1 affinity and the off-target receptors that drive side effects.

Figure 1: Receptor selectivity profile of Low-Dose Doxepin. The drug selectively saturates H1 receptors while sparing muscarinic and adrenergic targets.

Part 2: Impact on Sleep Architecture (Polysomnographic Data)

Unlike GABAergic agents that "force" sleep by widespread neuronal inhibition, LDD works by blocking the "wake signal" (histamine). This mechanism preserves the natural oscillation of sleep stages.

Comparative Effects on Sleep Microstructure

The table below synthesizes data from major PSG trials (e.g., Roth et al., Krystal et al.) comparing LDD to other hypnotic classes.

Parameter	Low-Dose Doxepin (3-6 mg)	Benzodiazepines	Z-Drugs (e.g., Zolpidem)
REM Sleep	Preserved (No significant suppression)	Suppressed	Mild Suppression / Preserved
Slow Wave Sleep (N3)	Preserved	Suppressed	Preserved
Stage 2 (N2)	Increased	Increased	Increased
WASO (Last 1/3 of Night)	Significantly Improved	Variable (Short half-life limits effect)	Variable
Sleep Spindles	Normal density	Increased density (Artificial signature)	Increased density

The "Last Third of the Night" Phenomenon

A critical finding in long-term studies is LDD's efficacy in the final hours of sleep.

• Mechanism: Endogenous histamine levels follow a circadian rhythm, peaking in the early morning to promote awakening.

• Effect: LDD antagonism is most functionally relevant when histamine drive is highest (early morning). This prevents "terminal insomnia" (early morning awakening) without causing next-day sedation, as the drug's half-life (~15h) is balanced by the rapid morning rise in histamine drive which eventually overcomes the blockade.

Part 3: Tolerance and Withdrawal Dynamics

One of the most significant advantages of LDD in long-term therapy (up to 12 weeks and beyond) is the absence of tolerance .

The Tolerance Mechanism (or lack thereof)

• GABAergic Tolerance: Chronic activation of GABA-A receptors leads to receptor downregulation and uncoupling, requiring higher doses for the same effect.

• Histaminergic Stability: The H1 receptor does not appear to undergo rapid downregulation in response to nightly antagonism. Clinical trials (3 months duration) showed no attenuation of the WASO benefit.

Withdrawal Profile

Upon discontinuation:

• Rebound Insomnia: Absent. The sleep parameters return to baseline rather than worsening.

• Withdrawal Symptoms: None reported in 3-6 mg trials.

Part 4: Experimental Protocols for Clinical Assessment

For researchers designing trials to verify these effects, the following PSG protocol is recommended to capture the specific architectural benefits of LDD.

Study Design: The Phase-Advance Challenge

To robustly test LDD, one must challenge the sleep maintenance system.

Figure 2: Recommended Clinical Trial Workflow for Long-Term Assessment.

Key Metrics to Quantify

• WASO (Whole Night): Primary efficacy endpoint.

• WASO (Last Third): Critical differentiator for Doxepin.

• REM Density: To verify architectural preservation.

• Next-Day Residual Effects: Digit Symbol Substitution Test (DSST) administered 1 hour post-awakening to verify safety.

Part 5: Safety Profile & Cognitive Impact

In long-term use, particularly for elderly populations, the safety profile hinges on the lack of anticholinergic activity.

• Cognitive Function: Studies utilizing the DSST and precursors to the HVLT (Hopkins Verbal Learning Test) have shown no significant difference from placebo at 3-6 mg doses.

• Weight Gain: Unlike high-dose TCAs or other antihistamines (e.g., mirtazapine), LDD has not been associated with clinically significant weight gain in 3-month trials, likely due to the lack of 5-HT2C blockade at this dose.

References

• Roth, T., et al. (2007). Efficacy and safety of doxepin 1 mg, 3 mg, and 6 mg in adults with primary insomnia.[3] Sleep, 30(11), 1555-1561. Link

• Krystal, A. D., et al. (2010). Efficacy and safety of doxepin 1 mg and 3 mg in a 12-week sleep laboratory and outpatient trial of elderly subjects with chronic primary insomnia. Sleep, 33(11), 1553-1561. Link

• Scharf, M. B., et al. (2008). Efficacy and safety of doxepin 1 mg, 3 mg, and 6 mg in elderly patients with primary insomnia: a randomized, double-blind, placebo-controlled crossover study. Journal of Clinical Psychiatry, 69(10), 1557-1564. Link

• Yeung, W. F., et al. (2015). A systematic review and meta-analysis of the efficacy and safety of low-dose doxepin for insomnia. Sleep Medicine Reviews, 19, 50-58.
• Hajak, G., et al. (2001). Low-dose doxepin for the treatment of insomnia: a review of the clinical data. Expert Opinion on Pharmacotherapy, 2(12), 2025-2035.

Sources

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• 2. preprints.org [preprints.org]
• 3. Efficacy and Safety of Doxepin 1 mg and 3 mg in a 12-week Sleep Laboratory and Outpatient Trial of Elderly Subjects with Chronic Primary Insomnia - PMC [pmc.ncbi.nlm.nih.gov]

Doxepin’s Impact on Pro-Inflammatory Cytokines in the Brain: A Technical Guide

Executive Summary

Status: Repurposed Neuroimmunomodulator Primary Mechanism: Histamine H1 Receptor Antagonism & PI3K/Akt Modulation Key Outcome: Reduction of TNF-

, IL-1 , and IL-6 in neuroinflammatory substrates.

This technical guide analyzes the repurposing of Doxepin—a Tricyclic Antidepressant (TCA) with potent antihistamine properties—as a modulator of neuroinflammation. Unlike its traditional application in depression and insomnia, this analysis focuses on Doxepin’s capacity to inhibit microglial activation and suppress the synthesis of pro-inflammatory cytokines in the central nervous system (CNS).

Part 1: Mechanistic Architecture

The efficacy of Doxepin in dampening neuroinflammation is not solely derived from serotonin/norepinephrine reuptake inhibition. It is primarily driven by its high-affinity antagonism of Histamine H1 receptors (H1R) expressed on microglia and its modulation of intracellular survival pathways.

The H1 Receptor Blockade (Microglial Quieting)

Microglia, the resident immune cells of the brain, express H1 receptors. Activation of H1R by histamine triggers the release of pro-inflammatory cytokines (TNF-

, IL-6) and nitric oxide (NO).

• Doxepin Affinity: Doxepin binds H1R with sub-nanomolar affinity (

  nM), significantly higher than its affinity for 5-HT or NE transporters.

• Action: By blocking H1R, Doxepin prevents the histamine-induced polarization of microglia toward the M1 (pro-inflammatory) phenotype, thereby arresting the NF-

  B signaling cascade upstream of cytokine transcription.

The PI3K/Akt Neuroprotective Axis

In models of neurotoxicity (e.g., LPS-induced damage), inflammatory insults often suppress the PI3K/Akt survival pathway, leading to neuronal apoptosis.

• Observation: Research using C6 glioma models indicates that Doxepin restores LPS-suppressed Akt phosphorylation.[1]

• Result: This restoration promotes cell survival and concurrently downregulates the expression of IL-1

  and TNF- , suggesting a dual mechanism of immunomodulation and neuroprotection.

Signaling Pathway Visualization

Caption: Doxepin mitigates neuroinflammation via H1R blockade and restoration of the PI3K/Akt survival pathway, ultimately reducing cytokine output.

Part 2: Preclinical Evidence & Data Synthesis

The impact of Doxepin is context-dependent.[2] It shows robust efficacy in stress and LPS models but variable results in interferon-driven models.

Table 1: Quantitative Impact on Cytokines

Experimental Model	Dosing Regimen	Target Analyte	Outcome	Key Insight
Rat Chronic Stress	1 mg/kg (i.p.)[2]	Hippocampal TNF-	Reduced (Significantly)	Low dose was effective; high dose (10 mg/kg) was not, indicating a U-shaped therapeutic window.
C6 Glioma + LPS	10-50 M	IL-1 , TNF-	Reduced	Mediated via restoration of Akt phosphorylation.
Astrocyte-Microglia Co-culture	10 ng/mL	Microglial Morphology	Altered (Reduced Activation)	Doxepin reduced microglial activation markers but did not significantly lower TNF- in this specific IFN- driven model.
Carrageenan Paw Edema	15-60 mg/kg	Tissue TNF- , IL-6	Reduced	Confirms systemic anti-inflammatory potential which translates to CNS mechanisms.

Critical Analysis: The discrepancy between the IFN-

model and the LPS/Stress models suggests that Doxepin is most effective when inflammation is driven by TLR4 or H1R pathways, rather than Interferon pathways.

Part 3: Experimental Methodologies

To validate Doxepin’s anti-inflammatory effects in your own pipeline, follow these standardized protocols.

Protocol A: In Vitro Microglial Cytokine Suppression Assay

Objective: Quantify Doxepin's IC50 against LPS-induced cytokine release.

• Cell Line: BV-2 Murine Microglia or Primary Rat Microglia.

• Culture: Maintain in DMEM + 10% FBS + 1% Pen/Strep at 37°C/5% CO2.

• Seeding: Plate

  cells/well in 96-well plates. Adhere for 24h.

• Pre-treatment:

  • Replace media with serum-free DMEM.

  • Add Doxepin HCl at gradient concentrations (0.1

    M, 1 M, 10 M, 50 M).

  • Incubate for 1 hour prior to challenge.

• Challenge: Add LPS (Escherichia coli O111:B4) at final concentration 100 ng/mL .

• Incubation: Incubate for 24 hours.

• Assay:

  • Collect supernatant.

  • Quantify TNF-

    and IL-1 via ELISA.

  • Validation Check: Control wells (LPS only) must show >5-fold increase in cytokines vs. Vehicle.

Protocol B: In Vivo Hippocampal Neuroinflammation Model

Objective: Assess Doxepin's ability to cross the BBB and modulate hippocampal inflammation under stress.

• Subjects: Male Wistar rats (200-250g).

• Groups:

  • Control (Saline)

  • Stress + Vehicle

  • Stress + Doxepin (Low Dose: 1 mg/kg)[3]

  • Stress + Doxepin (High Dose: 10 mg/kg)

• Induction: Restraint stress (6h/day) for 21 days OR single LPS injection (1 mg/kg i.p.).

• Treatment: Administer Doxepin i.p. 30 mins prior to stress/LPS daily.

• Tissue Harvest:

  • Decapitate under anesthesia.

  • Rapidly dissect hippocampus on ice.

  • Homogenize in lysis buffer containing protease/phosphatase inhibitors.

• Readout:

  • Protein normalization (BCA Assay).

  • Western Blot for p-NF-

    B (p65) and p-Akt.

  • ELISA for TNF-

    .[2][3][4]

Experimental Workflow Diagram

Caption: Step-by-step workflow for validating Doxepin's anti-inflammatory efficacy in preclinical models.

Part 4: Translational Implications

The "Low-Dose" Paradox

A critical finding for drug development is the inverse dose-response observed in some CNS models.

• 1 mg/kg: Significantly reduced TNF-

  and improved cognitive performance.[2][3]

• 10 mg/kg: Failed to reduce cytokines and showed no cognitive benefit.

• Mechanism: High doses may trigger off-target anticholinergic effects or receptor desensitization that negates the anti-inflammatory benefit. This suggests that for neuroinflammation, Doxepin should be dosed significantly lower than for depression.

Clinical Relevance[1][2][4][5][6][7]

• Target Indications: Neurodegenerative conditions with an inflammatory component (e.g., Alzheimer's, post-stroke cognitive impairment).

• Biomarkers: Serum IL-6 may not reflect brain changes; CSF sampling or PET imaging (TSPO ligands) is recommended for clinical verification.

References

• Evaluation of the central and peripheral effects of doxepin on carrageenan-induced inflammatory paw edema in rat. Source: National Institutes of Health (NIH) [Link]

• Anti-inflammatory effects of doxepin hydrochloride against LPS-induced C6-glioma cell inflammatory reaction by PI3K-mediated Akt signaling. Source: PubMed / Wiley Periodicals [Link]

• The effects of doxepin on stress-induced learning, memory impairments, and TNF-α level in the rat hippocampus. Source: National Institutes of Health (NIH) [Link]

• Inhibition of Microglial Activation by Amitriptyline and Doxepin in Interferon-β Pre-Treated Astrocyte–Microglia Co-Culture Model of Inflammation. Source: PubMed Central [Link]

• Effects of doxepin on brain-derived neurotrophic factor, tumor necrosis factor alpha, mitogen-activated protein kinase 14, and AKT1 genes expression in rat hippocampus. Source: PubMed Central [Link]

Sources

• 1. Anti-inflammatory effects of doxepin hydrochloride against LPS-induced C6-glioma cell inflammatory reaction by PI3K-mediated Akt signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Microglial Activation by Amitriptyline and Doxepin in Interferon-β Pre-Treated Astrocyte–Microglia Co-Culture Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The effects of doxepin on stress-induced learning, memory impairments, and TNF-α level in the rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of Microglial Activation by Amitriptyline and Doxepin in Interferon-β Pre-Treated Astrocyte-Microglia Co-Culture Model of Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for a Phase III Clinical Trial Assessing Doxepin in Generalized Anxiety Disorder

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the design and implementation of a robust clinical trial to evaluate the efficacy and safety of Doxepin for the treatment of Generalized Anxiety Disorder (GAD). This document outlines the scientific rationale, a detailed study protocol, and best practices for ensuring data integrity and ethical conduct.

Introduction and Scientific Rationale

Generalized Anxiety Disorder (GAD) is a prevalent and debilitating condition characterized by persistent and excessive worry about a number of different things.[1] This chronic state of anxiety can significantly impair daily functioning and quality of life. While several pharmacological agents are available, many patients experience only partial remission or find the side effects of current treatments intolerable.[2][3]

Doxepin, a tricyclic antidepressant (TCA), has been approved by the U.S. Food and Drug Administration (FDA) for the treatment of major depressive disorder, anxiety, and insomnia.[4][5] Its therapeutic effects are primarily attributed to the inhibition of serotonin and norepinephrine reuptake in the synaptic cleft, which enhances their availability in the brain and helps to stabilize mood and reduce anxiety.[4][6][7] Doxepin also exhibits potent antihistaminic properties, which contribute to its sedative effects and may be beneficial for GAD patients who experience sleep disturbances.[6][8]

Recent studies have suggested that low-dose Doxepin may be effective in treating GAD with a favorable side effect profile.[2][9][10] This presents a compelling rationale for a well-designed, placebo-controlled clinical trial to rigorously assess the efficacy and safety of Doxepin in a larger GAD population. This protocol is designed in accordance with the guidelines set forth by the European Medicines Agency (EMA) for clinical investigations of medicinal products for GAD.[11][12][13]

Clinical Trial Design

This is a Phase III, randomized, double-blind, placebo-controlled, multicenter study to evaluate the efficacy and safety of Doxepin in adult patients with GAD.

2.1. Study Objectives

• Primary Objective: To evaluate the efficacy of Doxepin compared to placebo in reducing the symptoms of GAD as measured by the change from baseline in the Hamilton Anxiety Rating Scale (HAM-A) total score at Week 12.

• Secondary Objectives:

  • To assess the efficacy of Doxepin on GAD symptoms as measured by the Beck Anxiety Inventory (BAI).

  • To evaluate the effect of Doxepin on sleep quality.

  • To assess the safety and tolerability of Doxepin in patients with GAD.

  • To evaluate the long-term efficacy and safety of Doxepin in a 6-month open-label extension phase.

2.2. Endpoints

• Primary Efficacy Endpoint: Change from baseline to Week 12 in the HAM-A total score.

• Secondary Efficacy Endpoints:

  • Change from baseline in BAI total score at each study visit.

  • Proportion of responders (≥50% reduction in HAM-A total score) and remitters (HAM-A total score ≤7) at Week 12.

  • Change from baseline in sleep quality scales (e.g., Pittsburgh Sleep Quality Index).

• Safety Endpoints:

  • Incidence and severity of treatment-emergent adverse events (TEAEs).

  • Changes in vital signs, electrocardiograms (ECGs), and laboratory parameters.

2.3. Patient Population

A total of 400 adult patients (aged 18-65 years) with a primary diagnosis of GAD according to the Diagnostic and Statistical Manual of Mental Disorders, 5th Edition (DSM-5) will be enrolled.[1]

Inclusion Criteria	Exclusion Criteria
Male or female, aged 18-65 years.	Current or past diagnosis of another primary psychiatric disorder (e.g., major depressive disorder with psychotic features, bipolar disorder, schizophrenia).
Primary diagnosis of GAD confirmed by a structured clinical interview.	Significant suicidal ideation or behavior.[4][14]
HAM-A total score ≥18 at screening and baseline.[15]	History of substance use disorder within the past 6 months.
Willing and able to provide written informed consent.	Known hypersensitivity to Doxepin or other TCAs.
Concomitant use of monoamine oxidase inhibitors (MAOIs) within 14 days of screening.[5]
Severe or unstable medical illness.
Pregnant or breastfeeding women.

Study Procedures

3.1. Study Flowchart

Sources

• 1. archclinicaltrials.com [archclinicaltrials.com]
• 2. Clinical efficacy and safety of low-dose doxepin in Chinese patients with generalized anxiety disorder: A before–after study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diagnosis and Management of Generalized Anxiety Disorder and Panic Disorder in Adults | AAFP [aafp.org]
• 4. Doxepin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Doxepin (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 6. What is the mechanism of Doxepin hydrochloride? [synapse.patsnap.com]
• 7. Articles [globalrx.com]
• 8. ClinPGx [clinpgx.org]
• 9. researchgate.net [researchgate.net]
• 10. droracle.ai [droracle.ai]
• 11. ema.europa.eu [ema.europa.eu]
• 12. Clinical efficacy and safety: nervous system | European Medicines Agency (EMA) [ema.europa.eu]
• 13. Clinical investigation of medicinal products indicated for generalised anxiety disorder - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 14. Doxepin (Depression, Anxiety): MedlinePlus Drug Information [medlineplus.gov]
• 15. dcf.psychiatry.ufl.edu [dcf.psychiatry.ufl.edu]

Application Note: High-Precision Polysomnography (PSG) for Assessing Low-Dose Doxepin Effects on Sleep Latency

Executive Summary

This Application Note details the technical framework for quantifying the efficacy of low-dose Doxepin (3 mg and 6 mg) on sleep onset. Unlike benzodiazepines that broadly potentiate GABAergic inhibition, low-dose Doxepin acts as a highly selective Histamine H1 receptor antagonist. This specific mechanism requires a refined Polysomnography (PSG) protocol to distinguish true sleep initiation from transient drowsiness.

This guide prioritizes the measurement of Latency to Persistent Sleep (LPS) over standard Sleep Onset Latency (SOL), as LPS provides a more robust pharmacokinetic/pharmacodynamic (PK/PD) correlation for H1 antagonists.

Pharmacological Context: The H1 Target

To design a valid experiment, one must understand the signal being measured. At high doses (>25 mg), Doxepin affects serotonin, norepinephrine, and acetylcholine.[1] However, at low doses (3–6 mg), it is highly selective for the H1 receptor.[1][2][3]

Histamine neurons in the Tuberomammillary Nucleus (TMN) of the hypothalamus fire rapidly during wakefulness to maintain cortical arousal. Doxepin blocks these receptors, effectively removing the "wake drive" rather than forcing sedation.[4]

Visualization: H1-Selective Mechanism of Action

The following diagram illustrates the pathway inhibition required for sleep initiation under this protocol.

Figure 1: Mechanism of Action.[1][2] Doxepin selectively antagonizes H1 receptors, inhibiting the histamine-driven arousal pathway from the TMN, thereby permitting the natural transition to sleep.[1]

Experimental Protocol Design

Study Architecture

For Phase 2/3 investigations, a double-blind, placebo-controlled, crossover design is recommended to minimize inter-subject variability in baseline sleep architecture.

• Washout Period: Minimum 7 days (due to Doxepin’s half-life of ~15 hours and active metabolite desmethyldoxepin).

• First Night Effect (FNE): A placebo "adaptation night" is mandatory before the first recording night to habituate the subject to the montage. Failure to include this renders LPS data noisy due to environmental anxiety.

Dosing & Timing

Precision in dosing relative to "Lights Out" is critical for capturing the

(peak concentration) alignment with the sleep attempt.

• Dosing: T minus 30 minutes.

• Lights Out: T = 0.

• Bio-calibration: Must be completed before dosing to avoid measuring drug effects during calibration.

Technical Setup: PSG Montage & Acquisition

To validly score LPS according to American Academy of Sleep Medicine (AASM) standards, the following montage is non-negotiable.

Electrode Montage (10-20 System)

• EEG: F3-M2, F4-M1, C3-M2, C4-M1, O1-M2, O2-M1. (Frontal leads are essential for detecting K-complexes marking N2 onset).

• EOG: E1 (LOC), E2 (ROC).

• EMG: Chin (Mentalis/Submentalis) – Critical for distinguishing REM vs. N1.

• ECG: Single lead (Lead II).

Bio-Calibration Protocol (Pre-Dose)

Perform this sequence to validate signal integrity. If impedance >5 kΩ, re-prep the site.

• Eyes Open (30 sec) – Observe Alpha attenuation.

• Eyes Closed (30 sec) – Observe Alpha rhythm (8-13 Hz).

• Look Left/Right/Up/Down – Validate EOG polarity.

• Blink 5 times – Validate EOG/EEG artifact.

• Grit Teeth – Validate EMG high-frequency response.

Visualization: Data Acquisition Workflow

Figure 2: Clinical Workflow. Critical path from subject arrival to data scoring. Note the impedance check loop.

Data Analysis: Defining the Endpoint (LPS)

The Metric: Latency to Persistent Sleep (LPS)

Standard Sleep Onset Latency (SOL) is defined as the first epoch of any sleep stage.[5] However, subjects with insomnia often "flicker" between N1 and Wake. Using SOL can artificially inflate efficacy data.

Protocol Definition for LPS: The duration (in minutes) from "Lights Out" to the start of the first 10 consecutive minutes of non-wakefulness.

• Logic: If a patient sleeps for 2 minutes (N1), wakes for 1 minute, and then sleeps for 20 minutes (N2), LPS is calculated from Lights Out to the start of the 20-minute block.

Scoring Rules (AASM v2.6/3.0)

• N1 (Stage 1): Low amplitude, mixed frequency EEG; slow rolling eye movements; vertex sharp waves.

• N2 (Stage 2): Presence of K-complexes or Sleep Spindles (11-16 Hz).

• Scoring Epoch: 30 seconds.

Expected Data Profile

Based on clinical trials (e.g., Roth et al., Krystal et al.), the following efficacy signals are expected for Doxepin 3-6 mg:

Endpoint	Metric Definition	Expected Effect (vs Placebo)	Clinical Significance
LPS	Lights out to 10 min continuous sleep	Reduction of 12–20 mins	High (Primary Endpoint)
WASO	Wake After Sleep Onset	Reduction of 20–30 mins	High (Maintenance)
SE	Sleep Efficiency (TST / Time in Bed)	Increase > 5-8%	Moderate
Architecture	% in N1, N2, N3, REM	Neutral / Preserved	Critical Safety Signal*

*Note: Unlike benzodiazepines, Doxepin preserves sleep architecture (does not suppress N3/REM).

Quality Control & Troubleshooting

• Impedance Drift: If impedance rises >10 kΩ during recording, do not enter the room unless the signal is unreadable. Entering the room induces arousal, invalidating the LPS/WASO data for that night.

• Split-Screen Scoring: Scorers must view EOG and EEG simultaneously to distinguish REM (rapid eye movements + low EMG) from Wake (rapid eye movements + high EMG).

References

• Mechanism of Action & H1 Selectivity

  • Silenor (Doxepin) Prescribing Information. FDA.[2][6]

  • PubMed Source:[7]

• Clinical Efficacy (LPS Data)

  • Roth T, et al. Efficacy and Safety of Doxepin 1 mg, 3 mg, and 6 mg in Adults with Primary Insomnia. Sleep. 2007.[4][8]

  • Source:

• Scoring Standards (LPS Definition)

  • American Academy of Sleep Medicine (AASM).[8][9][10] Manual for the Scoring of Sleep and Associated Events.

  • Source:

• Clinical Trial Results (Phase 3)

  • Krystal AD, et al. Efficacy and safety of doxepin 3 and 6 mg in a 35-day sleep laboratory trial in adults with chronic primary insomnia. Sleep. 2010.[4][8]

  • Source:

Sources

• 1. droracle.ai [droracle.ai]
• 2. Therapeutic rationale for low dose doxepin in insomnia patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Low-dose doxepin: in the treatment of insomnia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dawn.health [dawn.health]
• 5. LPS and its relationship with subjective–objective discrepancies of sleep onset latency in patients with psychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oipub.com [oipub.com]
• 7. researchgate.net [researchgate.net]
• 8. swedishsleepresearch.com [swedishsleepresearch.com]
• 9. Recommended protocols for the Multiple Sleep Latency Test and Maintenance of Wakefulness Test in adults: guidance from the American Academy of Sleep Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aasm.org [aasm.org]

Gene expression analysis in response to chronic Doxepin treatment

Abstract & Scope

This Application Note provides a comprehensive framework for investigating the gene expression alterations induced by chronic Doxepin administration. Doxepin, a tricyclic antidepressant (TCA) with potent histamine H1 receptor antagonism, exhibits a complex pharmacological profile that extends beyond simple monoamine reuptake inhibition.

While acute dosing primarily alters neurotransmitter kinetics, chronic treatment (14–21 days) is required to induce the neuroplastic and transcriptional changes associated with therapeutic efficacy. This guide addresses the specific challenges of Doxepin research, including the necessity of stress-model contexts to observe neuroprotective transcriptional shifts (e.g., Bcl-2 family regulation) and the requirement for concurrent hepatic profiling to monitor CYP450 metabolic adaptation.

Pharmacological Context & Pathway Hypothesis

To design a valid gene expression experiment, one must understand the upstream signaling cascades triggered by Doxepin. Unlike SSRIs which primarily target SERT, Doxepin’s high affinity for H1 receptors and its impact on the norepinephrine transporter (NET) create a dual-signaling effect.

Key Mechanistic Insights for Primer Design:

• Neuroprotection vs. Neurogenesis: Literature suggests Doxepin may not robustly upregulate BDNF in healthy, non-stressed animals. Instead, its therapeutic value often manifests as the prevention of apoptosis under stress, specifically through the downregulation of the pro-apoptotic gene Bad and modulation of the Bcl-2/Bax ratio.

• Metabolic Feedback: Doxepin is metabolized by CYP2D6 and CYP2C19 .[1][2] Chronic exposure can induce or saturate these enzymes, altering liver transcriptomes.

Figure 1: Doxepin Mechanism of Action & Transcriptional Targets

Caption: Doxepin signaling cascade showing reuptake inhibition and H1 antagonism leading to CREB activation and modulation of apoptotic/inflammatory genes.

Experimental Design: The "Stress" Variable

Critical Note: A common failure point in antidepressant transcriptomics is using only healthy controls. Doxepin often shows no significant effect on neuroplasticity markers (BDNF, AKT1) in unstressed animals.

Recommended Grouping Strategy:

• Group A: Naive Control + Vehicle (Saline)

• Group B: Chronic Mild Stress (CMS) + Vehicle

• Group C: Naive Control + Doxepin (Toxicology/Baseline check)

• Group D: CMS + Doxepin (Efficacy/Rescue check)

Protocol 1: Chronic In Vivo Administration

Objective: Establish steady-state plasma levels and induce long-term transcriptional remodeling.

Materials:

• Subject: C57BL/6J Mice (Male/Female balanced) or Wistar Rats.

• Compound: Doxepin Hydrochloride (Sigma-Aldrich or equivalent).

• Vehicle: 0.9% Sterile Saline.

Step-by-Step Methodology:

• Dose Calculation:

  • Low Dose (Anxiolytic/Sleep): 1–5 mg/kg body weight.

  • High Dose (Antidepressant): 10–20 mg/kg body weight.

  • Note: Doses in rodents are higher than humans due to rapid metabolism.

• Preparation: Dissolve Doxepin HCl in saline fresh daily.

• Administration Route: Intraperitoneal (i.p.) injection is standard for bioavailability, though oral gavage is preferred for metabolic studies to mimic first-pass hepatic effects.

• Duration:

  • Acclimatization: 7 days.

  • Treatment Phase: 21 consecutive days. (Gene expression changes for TCAs rarely stabilize before day 14).

• Terminal Procedure (Day 22):

  • Sacrifice animals 24 hours after the final dose to avoid acute "drug-on-board" effects confounding the genomic data.

  • Rapid Dissection:

    • Brain: Isolate Hippocampus (HPC) and Prefrontal Cortex (PFC) on ice within <3 minutes.

    • Liver: Excise left lobe for metabolic gene analysis.

  • Flash Freeze: Immediately submerge tissue in liquid nitrogen or dry ice/isopentane. Store at -80°C.

Protocol 2: RNA Extraction & Quality Control

Brain tissue is lipid-rich, and liver tissue is RNase-rich. A standard silica column alone is often insufficient.

Recommended Method: Hybrid Trizol-Column Extraction (e.g., Trizol followed by RNeasy/Zymo cleanup).

• Homogenization:

  • Add 1 mL Trizol (or QIAzol) per 50-100 mg tissue.

  • Homogenize using a bead mill (e.g., 5mm stainless steel bead, 50Hz, 2 mins).

• Phase Separation:

  • Add 0.2 mL Chloroform. Shake vigorously (15s). Incubate (3 min). Centrifuge (12,000 x g, 15 min, 4°C).

  • Critical: Carefully aspirate the clear upper aqueous phase. Do not touch the white interphase (DNA/Protein).

• Column Purification:

  • Mix aqueous phase 1:1 with 70% Ethanol.

  • Load onto silica spin column. Wash with chaotropic salt buffers.

  • On-Column DNase Digestion: MANDATORY. Genomic DNA contamination mimics low-expression transcripts in qPCR.

• Elution & QC:

  • Elute in 30-50 µL RNase-free water.

  • Nanodrop: Check A260/A280 (Target: 2.0) and A260/A230 (Target: >2.0).

  • Agilent Bioanalyzer/TapeStation: Calculate RNA Integrity Number (RIN).

    • Acceptance Criteria: RIN > 8.0 for Brain; RIN > 7.5 for Liver.

Protocol 3: Gene Expression Analysis

A. Targeted Analysis (RT-qPCR)

Use this for validation of specific hypotheses (e.g., "Doxepin rescues Bad expression").

Primer Panel Targets:

Category	Gene Symbol	Function / Relevance to Doxepin
Neuroplasticity	Bdnf (Exon IV)	Major neurotrophin; often downregulated by stress, rescued by TCAs.
Creb1	Transcription factor downstream of cAMP/PKA.
Apoptosis	Bad	Pro-apoptotic; Doxepin significantly downregulates this in hippocampus.[3][4]
Bcl2	Anti-apoptotic; look for increased Bcl2/Bad ratio.
Inflammation	Tnf (TNF-α)	Pro-inflammatory cytokine; modulated by H1 antagonism.
Metabolism (Liver)	Cyp2d6 / Cyp2c19	Primary metabolizing enzymes; check for auto-induction.
Reference	Gapdh, Hprt1	Housekeeping genes (Validate stability under stress conditions first).

B. High-Throughput Transcriptomics (RNA-Seq)

Use this for exploratory discovery (e.g., "What other pathways does Doxepin affect?").

Workflow Visualization:

Caption: Standard RNA-Seq workflow from high-quality total RNA to differential expression analysis.

Key Analysis Parameters:

• Depth: Minimum 20 million reads per sample (Brain transcriptome is complex).

• Normalization: TPM (Transcripts Per Million) for visualization; Raw Counts for DESeq2 analysis.

• Pathway Enrichment: Focus on KEGG Pathways for "Neurotrophin signaling," "Apoptosis," and "Drug Metabolism - Cytochrome P450."

References

• Doxepin Mechanism & Pharmacology

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3158, Doxepin.

  • [Link]

• Gene Expression in Rat Hippocampus (Key Study)

  • Bigdeli, Y. et al. (2015).[5] Effects of doxepin on brain-derived neurotrophic factor, tumor necrosis factor alpha, mitogen-activated protein kinase 14, and AKT1 genes expression in rat hippocampus.[6][7][8] Advanced Biomedical Research.

  • [Link]

• Apoptosis Markers (Bcl-2/Bad)

  • Rafeie, S. et al. (2015).[4][5][6][7][9] Effects of doxepin on spatial memory, TNF-α and Bcl-2 family genes expression in rat hippocampus.[3][4][8] Physiology and Pharmacology.

  • [Link]

• RNA-Seq Analysis of Antidepressants

  • Gál, Z. et al. (2020).[10] Transcriptomic changes following chronic administration of selective serotonin reuptake inhibitors: a review of animal studies. ResearchGate.[10]

  • [Link]

• CYP450 Metabolism of Doxepin

  • Kirchheiner, J. et al. (2002). CYP2D6 and CYP2C19 genotype-based dose recommendations for antidepressants. Clinical Pharmacology & Therapeutics.

  • [Link]

Sources

• 1. preprints.org [preprints.org]
• 2. ClinPGx [clinpgx.org]
• 3. Effects of doxepin on spatial memory TNF-α and Bcl-2 family genes expression in rat hippocampus - Physiology and Pharmacology [ppj.phypha.ir]
• 4. ppj.phypha.ir [ppj.phypha.ir]
• 5. Chronic Antidepressant Treatment in Normal Mice Induces Anxiety and Impairs Stress-coping Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of doxepin on brain-derived neurotrophic factor, tumor necrosis factor alpha, mitogen-activated protein kinase 14, and AKT1 genes expression in rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of doxepin on brain-derived neurotrophic factor, tumor necrosis factor alpha, mitogen-activated protein kinase 14, and AKT1 genes expression in rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of doxepin on gene expressions of Bcl-2 family, TNF-alpha, MAP kinase 14, and Akt1 in the hippocampus of rats exposed to stress - Repository of Research and Investigative Information [eprints.mui.ac.ir]
• 9. Chronic Antidepressant Treatment in Normal Mice Induces Anxiety and Impairs Stress-coping Ability [en-journal.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming Doxepin solubility issues in aqueous solutions

Technical Support Center: Doxepin Aqueous Solubility

Welcome to the technical support guide for overcoming solubility challenges with doxepin in aqueous solutions. This resource is designed for researchers, scientists, and drug development professionals. Here, we combine fundamental physicochemical principles with practical, field-tested methodologies to help you navigate common experimental hurdles.

Section 1: Understanding Doxepin's Physicochemical Properties

A thorough understanding of a compound's properties is the bedrock of successful formulation. Doxepin is a weak base, a characteristic that is central to its solubility behavior.

• Chemical Nature: Doxepin is a tricyclic dibenzoxepin derivative. In most research and clinical applications, it is supplied as doxepin hydrochloride , a salt form that enhances its aqueous solubility.[1][2]

• pKa: The pKa of doxepin's tertiary amine is approximately 8.96.[3][4] This value is critical; it is the pH at which 50% of the doxepin molecules are in their ionized (protonated, charged) form and 50% are in their non-ionized (free base, neutral) form.

• Solubility Profile:

  • Doxepin (Free Base): The intrinsic solubility of the neutral free base is very low, reported at approximately 31.57 mg/L in water at 25°C.[4]

  • Doxepin Hydrochloride (Salt Form): The salt form is readily soluble in water.[1][2] One study reports its solubility in Phosphate-Buffered Saline (PBS) at pH 7.2 to be approximately 10 mg/mL.[5] Another comprehensive study demonstrates high solubility (over 500 mg/mL) in aqueous media from pH 1.2 to 6.8.[6] However, this solubility dramatically decreases at pH 8.5 to just 0.5 mg/mL as the compound converts to its poorly soluble free base form.[6]

This pH-dependent solubility is the most common source of experimental issues and can be predicted by the Henderson-Hasselbalch equation.[7][8] For a weak base like doxepin, as the pH of the solution drops significantly below the pKa, the equilibrium shifts towards the protonated, more soluble, cationic form. Conversely, as the pH rises above the pKa, the non-ionized, poorly soluble free base predominates.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is my doxepin hydrochloride not dissolving in pure, unbuffered water?

While doxepin HCl is generally water-soluble, dissolving it in unbuffered deionized water can sometimes be slow or incomplete, especially at higher concentrations. The dissolution of the acidic salt can locally lower the pH, aiding solubility, but uniform dissolution is best achieved in a controlled, buffered system with a pH well below 8.0.

Q2: I dissolved doxepin HCl in an acidic buffer, but it precipitated when I diluted it into my neutral cell culture media. What happened?

This is a classic example of pH-shift precipitation. Your stock solution was at a low pH where doxepin was soluble. When you introduced it to the higher pH of your cell culture media (typically pH 7.2-7.4), the doxepin deprotonated and converted to its less soluble free base form, causing it to precipitate out of the solution if its concentration exceeded its solubility limit at that new pH.

Q3: Can I use DMSO to make a stock solution?

Yes, doxepin hydrochloride is highly soluble in organic solvents like DMSO (≥100 mg/mL or >316 mM), ethanol (~30 mg/mL), and DMF (~20 mg/mL).[5][9] This is a common strategy. However, you must be cautious when diluting this stock into an aqueous buffer. Ensure the final concentration of the organic solvent is low enough to not cause physiological effects in your experiment and that the doxepin concentration remains below its solubility limit in the final aqueous medium.[5]

Q4: How long is an aqueous solution of doxepin stable?

Aqueous solutions of doxepin hydrochloride are reported to be stable for at least 5.5 hours at room temperature.[10] For longer-term storage, it is recommended to store stock solutions at -20°C for up to one month or -80°C for up to six months.[9] However, one supplier does not recommend storing ready-to-use aqueous solutions for more than one day.[5] It is always best practice to prepare fresh solutions for critical experiments or validate the stability for your specific storage conditions.

Section 3: Troubleshooting Guide & Protocols

This section addresses specific problems in a question-and-answer format, providing causal explanations and actionable protocols.

Problem 1: Precipitate forms immediately upon adding doxepin HCl powder to a neutral buffer (e.g., PBS pH 7.4).

• Probable Cause: The target concentration exceeds the solubility limit of doxepin at that specific pH. While doxepin HCl has good solubility at pH 7.2 (~10 mg/mL), slight variations in buffer composition, temperature, or a higher target concentration can lead to precipitation.[5]

• Solution: pH Adjustment. The most reliable method to solubilize doxepin is to control the pH of the solvent.

• Target: Prepare a 10 mM stock solution of Doxepin HCl (MW: 315.8 g/mol ).[11] This equates to 3.158 mg/mL.

• Vehicle Selection: Choose an appropriate acidic buffer. A 50 mM citrate buffer (pH 4.0) is a suitable choice.

• Calculation: Weigh out the required amount of doxepin HCl powder. For 10 mL of a 10 mM solution, you will need 31.58 mg.

• Dissolution:

  • Add the 31.58 mg of doxepin HCl to a 15 mL conical tube.

  • Add ~9 mL of the 50 mM citrate buffer (pH 4.0).

  • Vortex or sonicate gently until the solid is completely dissolved. The solution should be clear.

• Volume Adjustment: Adjust the final volume to 10 mL with the citrate buffer.

• Sterilization & Storage (Self-Validation):

  • For cell-based assays, sterile-filter the solution through a 0.22 µm syringe filter compatible with acidic solutions (e.g., PVDF or PES).

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[9]

Problem 2: A clear, low-pH stock solution of doxepin causes precipitation when diluted into the final assay buffer or media.

• Probable Cause: As explained in FAQ Q2, this is a pH-shift precipitation. The buffering capacity of your stock solution was insufficient to maintain a low pH after dilution into the larger volume of the higher-pH final medium.

• Solution: Staged Dilution or Use of a Co-solvent.

Caption: Decision workflow for addressing dilution-based precipitation.

This method is preferred when the final desired concentration in the aqueous medium is relatively high.

• Stock Preparation: Prepare a high-concentration stock solution of doxepin HCl in 100% DMSO (e.g., 100 mM or 31.58 mg/mL).[9][11]

• Dilution: Serially dilute the DMSO stock into your final aqueous buffer or media.

  • Causality: DMSO can help keep the drug in a solvated state even after the pH increases, acting as a "crutch" to prevent immediate precipitation.[12]

• Self-Validation (Crucial): Always run a vehicle control in your experiment using the same final concentration of DMSO. Ensure the final DMSO concentration is non-toxic to your system (typically <0.5% v/v for most cell cultures).

Data Summary: Doxepin Hydrochloride Solubility

The following table summarizes the solubility of doxepin's different forms, highlighting the critical role of pH and solvent choice.

Form / Solvent System	pH	Approximate Solubility	Reference
Doxepin (Free Base)	~7.0 (Water)	0.032 mg/mL	[4]
Doxepin HCl	1.2 (0.1N HCl)	>500 mg/mL	[6]
Doxepin HCl	4.5 (Acetate Buffer)	>500 mg/mL	[6]
Doxepin HCl	6.8 (Phosphate Buffer)	>500 mg/mL	[6]
Doxepin HCl	7.2 (PBS)	~10 mg/mL	[5]
Doxepin HCl	8.5 (Borate Buffer)	~0.5 mg/mL	[6]
Doxepin HCl	N/A (DMSO)	≥100 mg/mL	[9]
Doxepin HCl	N/A (Ethanol)	~30 mg/mL	[5]

Section 4: Advanced Solubilization Techniques

For particularly challenging formulations, other techniques used in pharmaceutical sciences can be adapted.[13][14][15] These are generally reserved for when pH modification and simple co-solvents are insufficient.

• Use of Surfactants: Non-ionic surfactants like Tween® 80 or Cremophor® EL can form micelles that encapsulate the lipophilic doxepin free base, increasing its apparent solubility in aqueous solutions.[15] This is useful for in vivo formulations.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can form inclusion complexes with poorly soluble molecules like doxepin, effectively shielding the drug from the aqueous environment and increasing its solubility.

Caption: The pH-dependent equilibrium of Doxepin and its impact on solubility.

References

• Embil, K., & Torosian, G. (1982). Solubility and ionization characteristics of doxepin and desmethyldoxepin. Journal of Pharmaceutical Sciences, 71(2), 191-3. Available at: [Link]

• Pawar, P., et al. (2012). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Investigation, 2(3). Available at: [Link]

• Taylor & Francis Online. (n.d.). Henderson Hasselbalch equation – Knowledge and References. Available at: [Link]

• Khan, A. A., et al. (2011). Spectrofluorimetric Method for the Determination of Doxepin Hydrochloride in Commercial Dosage Forms. Journal of the Chinese Chemical Society, 58(5), 643-647. Available at: [Link]

• NTP-DOXEPIN. (2013). Doxepin hydrochloride Capsule USP Product Monograph. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3158, Doxepin. Available at: [Link]

• Asif, M., et al. (2020). Quantitative and Qualitative Analytical Techniques for Doxepin Hydrochloride: An Overview. International Journal of Pharmacy & Pharmaceutical Research, 19(2). Available at: [Link]

• Vaka, S. R. K., et al. (2018). Development Pharmaceutics of Doxepin Hydrochloride Orally Disintegrating Tablets for Dosing Flexibility to Physicians and Patient Compliance. ResearchGate. Available at: [Link]

• Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD. Available at: [Link]

• Singh, A., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available at: [Link]

• Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available at: [Link]

• Wikipedia. (n.d.). Doxepin. Available at: [Link]

• Kumar, V., et al. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 13(3), 116-124. Available at: [Link]

• Sharma, D., et al. (2019). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available at: [Link]

• Vasanthanathan, P., et al. (2006). Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. Journal of Chemical Information and Modeling, 46(6), 2599-2607. Available at: [Link]

• Ahmed Almohamadi. (2022, July 28). Henderson Hassel Bach equation and drugs ionization. YouTube. Available at: [Link]

• Wang, S., et al. (2021). pKa values in solubility determination using the Henderson-Hasselbalch equation. Journal of Pharmaceutical Analysis, 11(4), 411-417. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 667477, Sinequan. Available at: [Link]

• U.S. Food and Drug Administration. (n.d.). SINEQUAN® (doxepin HCl) CAPSULES ORAL CONCENTRATE. Available at: [Link]

Sources

• 1. CAS 1229-29-4: Doxepin hydrochloride | CymitQuimica [cymitquimica.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Solubility and ionization characteristics of doxepin and desmethyldoxepin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Doxepin | C19H21NO | CID 3158 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Henderson-Hasselbalch equation – An ABC of PK/PD [pressbooks.openeducationalberta.ca]
• 8. Prediction of pH-dependent aqueous solubility of druglike molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Spectrofluorimetric Method for the Determination of Doxepin Hydrochloride in Commercial Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rndsystems.com [rndsystems.com]
• 12. wjbphs.com [wjbphs.com]
• 13. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijmsdr.org [ijmsdr.org]
• 15. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Doxepin cream formulation inconsistencies

The following technical guide is structured as a Tier 3 Formulation Support Center for Doxepin Hydrochloride 5% Cream. It synthesizes compendial standards (USP), patent literature, and rheological principles into an actionable troubleshooting manual.

Status: Active Formulation ID: DOX-HCl-5% (Zonalon/Prudoxin Equivalent) Primary Indication: Pruritus (Atopic Dermatitis/Lichen Simplex Chronicus) Key Characteristic: O/W Emulsion, pH sensitive, shear-thinning.

Part 1: The "Gold Standard" Protocol

Before troubleshooting, validate your baseline. Deviations from this thermodynamic path are the primary cause of instability.

Core Formulation Architecture

Component	Function	Critical Quality Attribute (CQA)
Doxepin HCl (5%)	API	Soluble in water (1:1.5).[1] pH dependent stability.[2]
Cetyl Alcohol	Stiffening Agent	Controls viscosity and liquid crystalline structure.
Isopropyl Myristate	Emollient/Solvent	Enhances permeation; affects spreadability.
PEG-100 Stearate / Glyceryl Stearate	Emulsifier System	High/Low HLB pair. Critical for preventing phase separation.
Sorbitol (70%)	Humectant	Prevents "crusting" and cap-lock; stabilizes water phase.
Benzyl Alcohol	Preservative	Can act as a co-solvent; volatile at high temps.
Titanium Dioxide	Opacifier	Physical stability marker (sedimentation).

Validated Manufacturing Workflow

Derived from Patent CN1868450A and FDA Bioequivalence Guidance.

• Aqueous Phase (The API Carrier):

  • Dissolve Doxepin HCl and Sorbitol in Purified Water.

  • CRITICAL STEP: Adjust pH to 5.0 – 6.5 .[3] Why? Doxepin is a tertiary amine. At pH > 7, it risks precipitation as the free base; at pH < 4, acid hydrolysis risks increase.

  • Heat to 65°C – 75°C .

• Oil Phase (The Structure Builder):

  • Combine Cetyl Alcohol, Isopropyl Myristate, Glyceryl Stearate, PEG-100 Stearate, Petrolatum.[4]

  • Heat to 70°C – 80°C (Ensure complete melting of cetyl alcohol to prevent future crystallization).

• Emulsification (The Energy Input):

  • Add Aqueous Phase to Oil Phase (or vice versa, depending on equipment, but typically Water-into-Oil initially if inversion is desired, or Oil-into-Water for direct).

  • High Shear Mixing: 2000-4000 RPM for 10-15 minutes. Insufficient shear leads to large globule size (>50µm) and eventual creaming.

• Cooling & Congealing (The Hysteresis Loop):

  • Cool slowly (1°C/min) with sweep agitation.

  • Add Benzyl Alcohol at <45°C to prevent evaporation.

  • Discharge at 30°C.

Part 2: Troubleshooting Matrix (Q&A)

Category A: Physical Instability (Texture & Appearance)

Q1: My cream passes initial QC but develops a "gritty" texture after 2 weeks at 25°C. Is the API precipitating?

• Diagnosis: Likely Cetyl Alcohol Crystallization , not API precipitation.

• Mechanism: Cetyl alcohol exists in alpha (α) and beta (β) polymorphic forms. Rapid cooling "freezes" the wax in the unstable α-state. Over time, it reverts to the stable, needle-like β-crystals, causing grittiness.

• The Fix:

  • Reduce Cooling Rate: Implement a controlled cooling ramp (max 1-2°C per minute) between 60°C and 45°C.

  • Annealing: Hold the emulsion at 45°C (just above the congealing point) for 20 minutes during cool-down to allow proper crystal lattice formation.

Q2: We are observing "syneresis" (water weeping) at the bottom of the tube during stability testing at 40°C.

• Diagnosis: Emulsion coalescence due to HLB Shift .

• Mechanism: PEG-100 Stearate is a non-ionic surfactant. Its solubility (and thus HLB) decreases as temperature rises (cloud point). At 40°C, the surfactant may be becoming too lipophilic, causing the oil droplets to merge.

• The Fix:

  • Ratio Adjustment: Slightly increase the ratio of PEG-100 Stearate (High HLB) to Glyceryl Stearate (Low HLB) to improve thermal stability.

  • Thickener Addition: Ensure the Cetyl Alcohol concentration is sufficient (>4%). It forms a lamellar gel network that traps water, physically preventing syneresis.

Q3: The viscosity is significantly lower than the reference product (Zonalon). It flows like a lotion.

• Diagnosis: Inadequate Structured Network Formation .

• Mechanism: Doxepin creams rely on a "mixed emulsifier" system (Surfactant + Fatty Alcohol). If the fatty alcohol (Cetyl Alcohol) is not fully solubilized in the oil phase before mixing, or if shear is too high during the cooling phase (breaking the structure), viscosity drops.

• The Fix:

  • Process Check: Stop high shear mixing once the temperature drops below 50°C. Switch to low-speed sweep mixing (anchor agitator) to protect the forming wax matrix.

  • Formulation: Verify the ratio of Cetyl Alcohol to Surfactant is at least 4:1.

Category B: Chemical Stability & Potency

Q4: HPLC shows a growing impurity peak at RRT 0.85. What is it?

• Diagnosis: Likely Doxepin N-Oxide .

• Mechanism: Doxepin is a tertiary amine susceptible to oxidative degradation. While the cream base protects it somewhat, exposure to peroxides in excipients (like PEG-100 Stearate) or headspace oxygen accelerates this.

• The Fix:

  • Excipient Quality: Use "Low Peroxide" grades of PEG-100 Stearate and Petrolatum.

  • Process: Nitrogen purge the manufacturing vessel and the filling hopper.

  • Chelation: If metal ions are present in the water source, they catalyze oxidation. Ensure water resistivity is >18 MΩ·cm or add 0.05% Disodium EDTA.

Q5: The pH of the cream drifts upward (from 5.5 to 7.2) over 3 months.

• Diagnosis: Sorption of CO2 or Container Interaction .

• Mechanism: While CO2 absorption usually lowers pH, an upward drift suggests the API (Doxepin HCl) might be converting to its free base form, or leaching alkaline substances from the glass/plastic container.

• The Fix:

  • Buffer Capacity: The standard formula relies on the API itself for buffering. Consider adding a weak Citrate Buffer (0.1%) adjusted to pH 5.5 to lock the pH.

  • Packaging: Ensure tubes are lined with an inert barrier (e.g., epoxy-phenolic) if using aluminum, or use co-extruded PE tubes to prevent interaction.

Category C: Performance (IVRT & Bioequivalence)

Q6: Our In-Vitro Release Test (IVRT) shows a slower release rate than the Reference Listed Drug (RLD).

• Diagnosis: Thermodynamic Activity is too low.

• Mechanism: If the Doxepin is too soluble in the oil phase (e.g., too much Isopropyl Myristate), it will partition into the oil and refuse to leave the cream.

• The Fix:

  • Decrease Oil Phase Solubility: Reduce Isopropyl Myristate slightly or increase the water content. This pushes the drug towards the interface, increasing its "escaping tendency."

  • Particle Size: If the emulsion droplets are too large, the total surface area for release is lower. Increase homogenization pressure/speed to reduce globule size to <10µm.

Part 3: Visual Technical Guides

Figure 1: Manufacturing Process & Critical Control Points (CCPs)

This diagram illustrates the thermodynamic path required to prevent phase separation.

Caption: Workflow highlighting the critical cooling zone where crystal structure is defined.

Figure 2: Troubleshooting Logic Tree

Follow this path to identify the root cause of instability.

Caption: Diagnostic tree separating physical phase defects from chemical degradation pathways.

References

• USP. (2023). Methods for the Analysis of Doxepin Hydrochloride Cream. USP Emerging Standards. Link

• FDA. (2019). Draft Guidance on Doxepin Hydrochloride Topical Cream. U.S. Food and Drug Administration.[5] Link

• National Institutes of Health. (2023). DailyMed: ZONALON (doxepin hydrochloride) Cream.[4] U.S. National Library of Medicine. Link

• Google Patents. (2006). CN1868450A - Cream containing doxepin hydrochloride and its preparation method. Link

• ResearchGate. (2024). Stability-Indicating RP-HPLC Method Development for Doxepin Hydrochloride. Link

Sources

• 1. e-lactancia.org [e-lactancia.org]
• 2. DailyMed - DOXEPIN HYDROCHLORIDE cream [dailymed.nlm.nih.gov]
• 3. CN1868450A - Cream contg. doxepin hydrochloride, and its prepn. method - Google Patents [patents.google.com]
• 4. ZONALON® (doxepin hydrochloride) CREAM, 5% [dailymed.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]

Accounting for Doxepin's first-pass metabolism in pharmacokinetic models

Topic: Accounting for First-Pass Metabolism & Stereoselective Kinetics

Ticket ID: PK-DOX-001 Status: Open Assigned Specialist: Senior Application Scientist, PK/PD Division[1]

Introduction

Welcome to the Pharmacokinetic Modeling Support Hub. You are likely here because your standard compartmental model for Doxepin is failing to capture the complex interplay between its parent bioavailability (

) and the accumulation of its active metabolite, N-desmethyldoxepin (nordoxepin).[1]

Doxepin is not a single substrate; it is a mixture of E-(trans) and Z-(cis) isomers (typically 85:[1][2][3]15) with distinct metabolic fates.[1][2][4][5][6][7] A simple 1-compartment model will fail to predict the "Z-enrichment" observed in metabolite plasma profiles.[1]

This guide provides the topology, parameters, and troubleshooting steps required to build a robust mechanistic model.

Module 1: Defining the Metabolic Topology

User Question: "My model fits the parent drug well, but the metabolite concentrations are consistently underpredicted, and the half-life seems wrong. How should I structure the metabolic pathway?"

The Mechanistic Reality

You cannot model Doxepin as a single entity if you need precise metabolite data. The metabolic clearance is stereoselective .

• Demethylation (CYP2C19): Both isomers are demethylated to nordoxepin.[1]

• Hydroxylation (CYP2D6): This is the "sink."[1] CYP2D6 preferentially hydroxylates the E-isomers (both parent and metabolite).[2]

• The Result: Because E-nordoxepin is cleared rapidly by CYP2D6, while Z-nordoxepin is cleared slowly, the metabolite pool becomes enriched with the Z-isomer (approaching a 1:1 ratio), despite the parent drug starting at 85:15.[3]

Recommended Model Structure (Graphviz)

Implement the following topology in your modeling software (Simcyp, GastroPlus, Phoenix WinNonlin, or R/mrgsolve).

Figure 1: Stereoselective metabolic pathway of Doxepin.[1] Note the preferential elimination of E-isomers by CYP2D6, leading to Z-isomer accumulation.

Module 2: Troubleshooting First-Pass & Bioavailability

User Question: "I am simulating a 75mg oral dose. My model predicts a

of 80 ng/mL, but clinical data shows ~15-25 ng/mL. What parameter is incorrect?"

Root Cause Analysis

Doxepin undergoes extensive first-pass metabolism.[1][7] The absolute bioavailability (

) is low, typically 27% - 30% .[1] If your model predicts a high , you likely have not accounted for the high Hepatic Extraction Ratio ( ).[1]

Parameter Configuration Table

Use these validated parameters to constrain your model.

Parameter	Value / Range	Notes
Abs. Bioavailability ( )	0.29 (29%)	Low due to high first-pass metabolism [1].[1]
Hepatic Extraction ( )	0.55 – 0.87	High extraction.[1] [2].[1]
Volume of Dist. ( )	20 – 22 L/kg	Highly lipophilic; extensive tissue binding [1].[1]
Total Clearance ( )	0.93 L/hr/kg	Biphasic elimination [2].[7]
Protein Binding ( )	~0.20 (20% free)	Binds to Alpha-1-acid glycoprotein (AAG).[1]
pKa	9.0 (Base)	Basic drug; lysosomal trapping likely.[1]

Protocol: Correcting in PBPK Models

If using a PBPK platform (e.g., Simcyp/GastroPlus):

• Check

  (Fraction unbound in plasma): Ensure it is set to ~0.[1]2. A default of 1.0 will massively overestimate clearance and underestimate distribution.

• Enable "First-Pass" in Gut/Liver:

  • Set Intrinsic Clearance (

    ) for CYP2D6 and CYP2C19 rather than using a global systemic clearance.

  • Calculation:

    [1]

  • If

    is not known, back-calculate it from the in vivo extraction ratio ( ).[1]

Module 3: Genotype-Specific Adjustments

User Question: "My model fails to predict toxicity in outlier patients. How do I account for CYP2D6 Poor Metabolizers (PM)?"

The Genetic Impact

Doxepin PK is highly sensitive to pharmacogenetics.[2][8]

• CYP2D6 PM: Cannot hydroxylate the E-isomer efficiently.

  • Result: Massive increase in E-Doxepin and E-Nordoxepin AUC (2-3 fold increase).[1]

  • Risk:[1][8][9] QT prolongation and anticholinergic toxicity.

• CYP2C19 PM: Cannot demethylate Doxepin to Nordoxepin.

  • Result: High Parent Doxepin / Low Metabolite.

Logic Flow for Genotype Modeling (Graphviz)

Use this logic to stratify your virtual population or adjust individual parameters.[1]

Figure 2: Decision logic for adjusting model parameters based on CYP genotype [3, 4].

Frequently Asked Questions (FAQ)

Q: Should I model Doxepin as a single compound or separate isomers? A: For PK/PD modeling , you must separate them. The Z-isomer is more potent for antidepressant efficacy, while the E-isomer drives H1-mediated sedation.[1] However, for simple Toxicology (total burden), a lumped model may suffice if you adjust the clearance to a weighted average.[1]

Q: Why does the metabolite (Nordoxepin) have a longer half-life than the parent? A: This is due to "flip-flop" kinetics or simply slower elimination.[1] Nordoxepin formation is rate-limited by CYP2C19, but its elimination (especially the Z-isomer) is very slow because it has lower affinity for CYP2D6 than the parent E-doxepin [5].[1]

Q: How do I handle enterohepatic recirculation (EHC)? A: Doxepin glucuronides can undergo EHC, causing secondary peaks.[1] If your model misses late-time peaks (T > 12h), enable EHC in your gut model with a gallbladder emptying trigger.[1]

References

• Kirchheiner, J. et al. (2002).[1] "Contributions of CYP2D6, CYP2C9 and CYP2C19 to the biotransformation of E- and Z-doxepin in healthy volunteers."[1] Pharmacogenetics.

• Yan, J.H. et al. (2002). "Absolute bioavailability and stereoselective pharmacokinetics of doxepin." Xenobiotica.

• Haritos, V.S. et al. (2000). "Role of cytochrome P450 2D6 (CYP2D6) in the stereospecific metabolism of E- and Z-doxepin." Pharmacogenetics.

• CPIC Guidelines. "CPIC Guideline for Tricyclic Antidepressants and CYP2D6 and CYP2C19."

• Kirchheiner, J. et al. (2005). "Pharmacokinetics of doxepin and desmethyldoxepin: an evaluation with the population approach." European Journal of Clinical Pharmacology.

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. ClinPGx [clinpgx.org]
• 3. Role of cytochrome P450 2D6 (CYP2D6) in the stereospecific metabolism of E- and Z-doxepin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. SMPDB [smpdb.ca]
• 6. Contributions of CYP2D6, CYP2C9 and CYP2C19 to the biotransformation of E- and Z-doxepin in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. preprints.org [preprints.org]
• 9. US9463181B2 - Doxepin isomers and isomeric mixtures and methods of using the same to treat sleep disorders - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Analysis of Doxepin and SSRIs for Treatment-Resistant Depression: A Guide for Researchers and Drug Development Professionals

This guide provides an in-depth, objective comparison of the tricyclic antidepressant (TCA) Doxepin and the class of Selective Serotonin Reuptake Inhibitors (SSRIs) for the management of Treatment-Resistant Depression (TRD). Our analysis is grounded in pharmacological principles, clinical data, and the underlying neurobiology of this challenging clinical condition, designed to inform research and development strategies.

The Clinical and Neurobiological Landscape of Treatment-Resistant Depression (TRD)

Treatment-Resistant Depression is clinically defined as major depressive disorder (MDD) that does not respond adequately to at least two different antidepressant trials of sufficient dose and duration.[1][2] This condition represents a significant therapeutic challenge, affecting up to 40% of individuals with MDD.[3]

The neurobiology of TRD is complex and not fully elucidated, but research points to mechanisms beyond simple monoamine deficiencies. Key hypotheses include:

• Neuroplasticity Deficits: Patients with TRD often show reduced levels of brain-derived neurotrophic factor (BDNF), a protein crucial for neuronal growth and survival, particularly in the prefrontal cortex and hippocampus.[4]

• HPA Axis Dysfunction: Chronic hyperactivity of the hypothalamic-pituitary-adrenal (HPA) axis, leading to elevated cortisol levels, can damage neurons and impair neurogenesis.[4][5]

• Glutamatergic and Inflammatory Dysregulation: Abnormalities in the glutamate system and elevated pro-inflammatory cytokines are also implicated, suggesting that targets beyond the traditional monoamine systems may be necessary for effective treatment.[5]

This multifaceted pathophysiology underscores why medications with a narrow mechanism of action, such as SSRIs, may fail, and why older, broader-spectrum agents like Doxepin may still have a role in the therapeutic armamentarium.

Pharmacodynamic Profiles: A Tale of Two Mechanisms

The fundamental difference between Doxepin and SSRIs lies in their receptor interaction profiles. SSRIs are highly selective, whereas Doxepin is a pharmacologically "promiscuous" agent, engaging multiple receptor systems. This distinction is the primary driver of their differing efficacy and side-effect profiles.

Doxepin: A Broad-Spectrum Tricyclic Antidepressant

Doxepin, a TCA approved in 1969, exerts its antidepressant effects through a multi-faceted mechanism of action.[6] At therapeutic doses for depression (typically 75-300mg/day), it functions as a potent inhibitor of both serotonin (5-HT) and norepinephrine (NE) reuptake.[7][8][9][10] This dual action increases the synaptic availability of these key neurotransmitters involved in mood regulation.

Beyond reuptake inhibition, Doxepin is a potent antagonist at several other receptors, which contributes significantly to both its therapeutic effects and its side-effect burden:

• Histamine H1 Receptor Antagonism: Doxepin is one of the most potent H1 receptor antagonists known.[6][11] This action is responsible for its strong sedative properties, making it beneficial for depressed patients with comorbid insomnia.[12]

• Alpha-1 Adrenergic Receptor Antagonism: Blockade of these receptors can lead to orthostatic hypotension and dizziness.[8][9]

• Muscarinic Acetylcholine Receptor Antagonism: This anticholinergic activity is responsible for common side effects like dry mouth, constipation, blurred vision, and urinary retention.[8][9][11]

Caption: Doxepin's multi-target mechanism of action.

SSRIs: Selective Serotonergic Enhancement

SSRIs, introduced in the late 1980s, were developed to offer a more targeted approach to treating depression.[13] Their primary mechanism involves the selective inhibition of the serotonin transporter (SERT).[14][15][16] By blocking the reuptake of serotonin from the synaptic cleft, SSRIs increase the concentration of this neurotransmitter, enhancing serotonergic signaling.[14][15]

The key feature of SSRIs is their high affinity for SERT and very low affinity for other neurotransmitter transporters and receptors, such as norepinephrine transporters, and histaminergic, adrenergic, or muscarinic receptors.[13][17][18] This selectivity is the basis for their generally improved tolerability profile compared to TCAs.[13] The class includes well-known agents such as fluoxetine, sertraline, citalopram, and escitalopram.[16]

Caption: The selective mechanism of action of SSRIs.

Comparative Receptor Binding Profiles

The following table summarizes the receptor binding affinities (Ki, nM), where a lower value indicates higher affinity. This quantitative data clearly illustrates the pharmacological differences.

Receptor/Transporter	Doxepin (Ki, nM)	Representative SSRI (Fluoxetine Ki, nM)	Rationale for Clinical Effect
Serotonin Transporter (SERT)	10	2.6	Antidepressant Effect (Both)
Norepinephrine Transporter (NET)	149	260	Antidepressant Effect (Primarily Doxepin)
Histamine H1 Receptor	0.17	>10,000	Sedation, Weight Gain (Doxepin)
Muscarinic M1 Receptor	25	>1,000	Anticholinergic Effects (Doxepin)
Alpha-1 Adrenergic Receptor	14	>1,000	Hypotension, Dizziness (Doxepin)
Data compiled from multiple sources. Absolute Ki values may vary between studies, but relative affinities are consistent.

Clinical Efficacy and Trial Considerations in TRD

Direct head-to-head trials of Doxepin versus SSRIs specifically in a well-defined TRD population are scarce in modern literature.[19] Much of the comparative data comes from older studies or trials in different populations, such as the geriatric population. For instance, a double-blind study comparing fluoxetine to doxepin in geriatric patients with major depression found both drugs to be efficacious, though fluoxetine had fewer side effects.[20]

In the context of TRD, the choice between these agents is often guided by clinical strategy rather than direct comparative evidence:

• SSRIs as First-Line Therapy: Due to their superior safety and tolerability, SSRIs are the established first-line treatment for MDD.[13][16] TRD is, by definition, a failure to respond to these and other initial therapies.

• TCAs as a Later-Line Option: TCAs like Doxepin are often reserved for later stages of treatment after multiple other agents have failed. Their broad mechanism may be advantageous when the narrow focus of an SSRI is insufficient. The Canadian Network for Mood and Anxiety Treatments (CANMAT) guidelines, for example, place TCAs as a third-line option for MDD.

For drug development professionals, designing a trial to compare these agents in TRD would require a rigorous protocol.

Experimental Protocol: A Model for a Head-to-Head TRD Clinical Trial

Objective: To compare the efficacy and safety of Doxepin versus an SSRI (e.g., Sertraline) as a switch-monotherapy strategy in patients with confirmed TRD.

Methodology:

• Patient Screening & Enrollment:

  • Inclusion Criteria: Adults aged 18-65 with a DSM-5 diagnosis of MDD. Confirmed history of non-response to at least two adequate trials of different antidepressant classes (at least one of which must be an SSRI). Montgomery-Åsberg Depression Rating Scale (MADRS) score ≥ 22.

  • Exclusion Criteria: Bipolar disorder, primary psychotic disorders, substance use disorder within the last 6 months, significant suicide risk, contraindications to either drug class.

• Washout and Randomization:

  • A 7-14 day washout period from prior antidepressant medication.

  • Double-blind, randomized assignment to either the Doxepin arm or the Sertraline arm (using a placebo for the alternative drug to maintain the blind).

• Dosing and Titration (12-Week Acute Phase):

  • Doxepin Arm: Start at 25 mg/day, titrate up to a target dose of 150-300 mg/day over 4 weeks based on response and tolerability.

  • Sertraline Arm: Start at 50 mg/day, titrate up to a target dose of 150-200 mg/day over 4 weeks based on response and tolerability.

• Outcome Measures:

  • Primary Outcome: Change in MADRS score from baseline to week 12.

  • Secondary Outcomes: Remission rates (MADRS ≤ 10), response rates (≥50% reduction in MADRS), changes in Clinical Global Impression (CGI) scale, changes in sleep quality (e.g., Pittsburgh Sleep Quality Index - PSQI).

• Safety and Tolerability Assessment:

  • Systematic recording of all adverse events.

  • Monitoring of vital signs, weight, ECG (especially for the Doxepin arm), and standard laboratory tests.

  • Use of a side-effect rating scale (e.g., FIBSER).

Sources

• 1. my.clevelandclinic.org [my.clevelandclinic.org]
• 2. Management of Treatment-Resistant Depression: Challenges and Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.plos.org [journals.plos.org]
• 4. Understanding the Neurobiology of Treatment-Resistant Depression | McGovern Medical School [med.uth.edu]
• 5. youtube.com [youtube.com]
• 6. Doxepin - Wikipedia [en.wikipedia.org]
• 7. What is the mechanism of Doxepin hydrochloride? [synapse.patsnap.com]
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• 9. Doxepin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. preprints.org [preprints.org]
• 11. ClinPGx [clinpgx.org]
• 12. droracle.ai [droracle.ai]
• 13. Selective Serotonin Reuptake Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. Selective serotonin reuptake inhibitors (SSRIs) - Mayo Clinic [mayoclinic.org]
• 16. Selective serotonin reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 17. Selective Serotonin Reuptake Inhibitors (SSRI) Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ClinPGx [clinpgx.org]
• 19. Depression clinical trials worldwide: a systematic analysis of the ICTRP and comparison with ClinicalTrials.gov - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Double-blind comparative trials of fluoxetine and doxepin in geriatric patients with major depressive disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Doxepin vs. Second-Generation Antihistamines for Pruritus

[1]

Executive Summary

This technical guide provides a comparative analysis of Doxepin (a tricyclic antidepressant with potent antihistaminic activity) versus second-generation H1-antihistamines (e.g., cetirizine, fexofenadine) for the management of pruritus. While second-generation agents are the first-line standard for histaminergic itch (urticaria) due to their superior safety profile, Doxepin remains a critical tool for refractory, neuropathic, and nocturnal pruritus due to its unique "poly-pharmacological" mechanism.

Mechanistic Profiling: The Receptor Binding Landscape

The fundamental difference between these therapeutic classes lies in their selectivity. Second-generation antihistamines are designed as "clean" peripheral H1 inverse agonists. Doxepin, conversely, is a "dirty" drug that acts as a high-affinity antagonist across multiple receptor families.

Receptor Affinity (Ki) Comparison

The following table synthesizes dissociation constant (Ki) values. Lower Ki indicates higher affinity. Note Doxepin's extreme potency at H1 compared to standard antihistamines, but also its significant off-target binding.

Target Receptor	Doxepin (Ki nM)	Cetirizine (Ki nM)	Fexofenadine (Ki nM)	Desloratadine (Ki nM)	Clinical Implication
Histamine H1	0.02 – 0.3	~6.0	~10.0	~0.4	Doxepin is hyper-potent at H1; effective at sub-antidepressant doses.
Histamine H2	High Affinity	No Effect	No Effect	No Effect	Doxepin blocks H2 (synergy for urticaria?); 2nd gens do not.
Muscarinic (M1)	~20 - 50	>10,000	>10,000	>10,000	Doxepin causes dry mouth, urinary retention (anticholinergic burden).
Serotonin (5-HT2A)	High Affinity	No Effect	No Effect	No Effect	Doxepin modulates central itch processing; useful for psychogenic itch.
Adrenergic (α1)	~24	No Effect	No Effect	No Effect	Doxepin may cause orthostatic hypotension.

Scientist's Note: The Ki of Doxepin at the H1 receptor is roughly 10-100x lower (more potent) than diphenhydramine and comparable to or more potent than desloratadine. This explains why 10mg of Doxepin (vs. 100mg for depression) is sufficient for itch.

Signaling Pathway Visualization

The diagram below illustrates the divergent mechanisms. Doxepin impacts both peripheral reception and central processing, whereas second-generation agents are restricted to peripheral H1 blockade.

Caption: Doxepin exerts pan-receptor blockade in both periphery and CNS, while 2nd Gen agents are peripherally restricted by the Blood-Brain Barrier (BBB).

Pharmacokinetics & CNS Penetration

The defining feature separating these classes is blood-brain barrier (BBB) penetration.

• Second-Generation (Cetirizine, Fexofenadine): [1][2]

  • Designed as substrates for P-glycoprotein (P-gp) , an efflux pump at the BBB.

  • Even if they diffuse into the endothelium, P-gp pumps them back into the blood.

  • Result: Brain H1 receptor occupancy is negligible (0-15%), resulting in a "non-sedating" label.

• Doxepin:

  • Highly lipophilic and not a significant P-gp substrate.

  • Readily crosses the BBB.[3]

  • Result: High central H1 occupancy (>50%), causing significant sedation. This is therapeutically utilized to break the "itch-scratch cycle" during sleep.

Experimental Protocols: Validating Antipruritic Activity[5]

For researchers developing new antipruritic compounds, distinguishing between histaminergic and non-histaminergic efficacy is vital. Doxepin is often used as a positive control for broad-spectrum itch, while cetirizine is a control for strictly histaminergic itch.

The Mouse Scratch Assay (SOP)

This assay quantifies the behavioral response to pruritogens.

Objective: Differentiate between histamine-dependent (urticaria-like) and histamine-independent (atopic dermatitis-like) efficacy.

Step-by-Step Methodology:

• Animal Selection:

  • Male ICR or C57BL/6 mice (6-8 weeks old).

  • Acclimatization: Place mice in individual observation chambers (clear acrylic, approx. 15x15x20 cm) for 30 minutes/day for 2 days prior to testing to reduce stress-induced grooming.

• Drug Administration (Pre-treatment):

  • Group A (Vehicle): Saline or CMC orally.

  • Group B (2nd Gen): Cetirizine (10-20 mg/kg, p.o.) – Administer 60 mins prior.

  • Group C (Doxepin): Doxepin (1-10 mg/kg, p.o.) – Administer 60 mins prior.

• Pruritogen Injection (The Challenge):

  • Shave the rostral back (nape of neck) 24h prior.

  • Model 1 (Histaminergic): Intradermal (i.d.) injection of Histamine (100 µg) or Compound 48/80 (mast cell degranulator, 50 µg/50 µL).

  • Model 2 (Non-Histaminergic): Intradermal injection of Chloroquine (200 µg/50 µL) or SLIGRL-NH2 (PAR-2 agonist).

• Data Acquisition:

  • Video Recording: Record behavior for 30-60 minutes immediately post-injection.

  • Scoring: Count "scratching bouts" directed at the injection site with the hind paw.

  • Definition of a Bout: A series of scratches where the paw is lifted, scratches multiple times, and is returned to the floor. (Single random movements are excluded).

• Analysis:

  • Compare total scratch bouts or duration (seconds).

  • Expected Result:

    • Compound 48/80: Both Cetirizine and Doxepin significantly reduce scratching.

    • Chloroquine: Cetirizine shows no effect . Doxepin may show partial reduction due to central sedation and 5-HT blockade.

Clinical Efficacy Comparison

Condition	2nd Gen Antihistamines	Doxepin (Oral/Topical)	Scientific Rationale
Chronic Urticaria	First-Line (Gold Standard)	Second/Third-Line	Urticaria is primarily histamine-driven. 2nd gens offer efficacy without toxicity.
Atopic Dermatitis (AD)	Ineffective for itch	Effective (Topical 5% or Oral)	AD itch is largely non-histaminergic (cytokines, proteases). Doxepin works via sedation (oral) or local anesthesia/receptor blockade (topical).
Neuropathic Itch	Ineffective	Moderately Effective	Doxepin's TCA properties (sodium channel blockade, NE/5-HT modulation) dampen neural hypersensitivity.
Nocturnal Pruritus	Ineffective (unless sedating)	Highly Effective	The sedative side effect of Doxepin is leveraged therapeutically to aid sleep.

Safety & Toxicology Profile

For drug development professionals, understanding the "toxicity ceiling" is crucial.

• Anticholinergic Burden: Doxepin blocks Muscarinic M1 receptors.

  • Symptoms:[4][5][6][7][8] Dry mouth, constipation, urinary retention, tachycardia, cognitive impairment.

  • Risk: High in elderly patients (Beers Criteria list).

• Cardiotoxicity:

  • Doxepin: Class 1A antiarrhythmic properties. Risk of QT prolongation and Torsades de Pointes at high doses (>100mg), though rare at antipruritic doses (10-25mg).

  • 2nd Gen: Fexofenadine and Cetirizine are devoid of QT prolongation risks (unlike the withdrawn precursors terfenadine/astemizole).

• Topical Sensitization:

  • Topical Doxepin (5% cream) carries a risk of Allergic Contact Dermatitis (approx. 10% of patients). It can also cause systemic sedation if applied to >10% body surface area.

References

• Simons, F. E., & Simons, K. J. (2011). Histamine and H1-antihistamines: celebrating a century of progress. Journal of Allergy and Clinical Immunology. Link

• Eschler, D. C., & Klein, P. A. (2010). An evidence-based review of the efficacy of topical antihistamines in the relief of pruritus. Journal of Drugs in Dermatology. Link

• Kuraishi, Y., et al. (1995). Scratching behavior induced by pruritogenic but not algesiogenic agents in mice. Japanese Journal of Pharmacology. Link

• Ortiz de Urbina, J. J., et al. (1992). Sedation and anticholinergic effects of antihistamines. Journal of Investigational Allergology and Clinical Immunology.

• Thurmond, R. L., et al. (2008). The role of histamine H1 and H4 receptors in allergic inflammation: the search for new antihistamines. Nature Reviews Drug Discovery. Link

• Yamaguchi, T., et al. (1999). Effects of histamine H1 receptor antagonists on compound 48/80-induced scratching behavior in mice. European Journal of Pharmacology. Link

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• 2. Pharmacology of Antihistamines - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Trazodone - Wikipedia [en.wikipedia.org]
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• 7. Frontiers | Amelioration of Compound 48/80-Mediated Itch and LL-37-Induced Inflammation by a Single-Stranded Oligonucleotide [frontiersin.org]
• 8. Cetirizine - Wikipedia [en.wikipedia.org]

A Double-Blind Comparative Analysis of Doxepin and Placebo in Sleep Maintenance Insomnia

An In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of pharmacological interventions for insomnia, particularly sleep maintenance insomnia, low-dose doxepin has emerged as a significant therapeutic option. This guide provides a comprehensive comparison of doxepin and placebo, drawing upon data from pivotal double-blind, randomized controlled trials. We will delve into the neurobiological underpinnings of doxepin's efficacy, present a synthesis of clinical evidence, and provide detailed experimental protocols relevant to the assessment of sleep medications.

Introduction: The Challenge of Sleep Maintenance Insomnia

Sleep maintenance insomnia, characterized by frequent or prolonged awakenings during the night, is a prevalent and often debilitating condition. It can lead to significant daytime fatigue, cognitive impairment, and a diminished quality of life. The ideal hypnotic agent for this condition would not only facilitate the maintenance of sleep throughout the night but also exhibit a favorable safety profile with minimal next-day residual effects. This guide focuses on the evidence supporting low-dose doxepin as a targeted treatment for this specific sleep disorder.

Mechanism of Action: Selective Histamine H1 Receptor Antagonism

Doxepin, a tricyclic compound, exhibits a multifaceted pharmacological profile. However, at low doses (typically 1 mg, 3 mg, and 6 mg), its therapeutic effects in sleep are primarily attributed to its potent and selective antagonism of the histamine H1 receptor.[1] Histamine is a key neurotransmitter in the ascending arousal system, promoting wakefulness. By blocking the H1 receptor, doxepin effectively dampens this wake-promoting signal, thereby facilitating the maintenance of sleep.[1]

This high selectivity for the H1 receptor at low doses is crucial to doxepin's favorable side-effect profile, as it avoids the significant anticholinergic, adrenergic, and serotonergic effects associated with higher, antidepressant doses of the drug.[1]

Caption: Mechanism of Action of Low-Dose Doxepin.

Clinical Evidence: A Synthesis of Double-Blind, Placebo-Controlled Trials

Multiple rigorous, double-blind, placebo-controlled clinical trials have substantiated the efficacy of low-dose doxepin in improving sleep maintenance in adults and elderly patients with chronic primary insomnia.[2][3][4] These studies consistently demonstrate statistically significant improvements in key sleep parameters, as measured by both objective polysomnography (PSG) and subjective patient-reported outcomes.

Efficacy in Adult and Elderly Populations

A systematic review of nine randomized placebo-controlled trials concluded that low-dose doxepin (1-6 mg/day) had a small to medium effect size against placebo for improving sleep maintenance and duration.[4] Notably, these benefits were observed without significant next-day residual effects.[4]

A 35-day trial in adults with chronic primary insomnia found that doxepin 3 mg and 6 mg significantly improved Wake After Sleep Onset (WASO) and Total Sleep Time (TST) compared to placebo at all assessed time points (Night 1, 15, and 29).[5] Similarly, a 12-week study in elderly subjects with chronic primary insomnia demonstrated that doxepin 1 mg and 3 mg led to significant and sustained improvements in most sleep endpoints.[6]

Quantitative Comparison of Sleep Parameters

The following tables summarize the polysomnography-measured outcomes from key double-blind, placebo-controlled trials.

Table 1: Change in Wake After Sleep Onset (WASO) in minutes

Study	Dosage	Night 1 Improvement vs. Placebo	Night 15/29 Improvement vs. Placebo
Krystal et al. (Adults)	3 mg	Statistically Significant (P<0.0001)	Statistically Significant (P=0.0025 / P=0.0248)
6 mg	Statistically Significant (P<0.0001)	Statistically Significant (P=0.0009 / P=0.0009)
Krystal et al. (Elderly)	1 mg	Statistically Significant	Sustained Improvement
3 mg	Statistically Significant (P<0.0001)	Sustained Significance
Roth et al. (Adults)	1 mg	Statistically Significant	N/A (Crossover Study)
3 mg	Statistically Significant	N/A (Crossover Study)
6 mg	Statistically Significant	N/A (Crossover Study)

Table 2: Change in Total Sleep Time (TST) in minutes

Study	Dosage	Night 1 Improvement vs. Placebo	Night 15/29 Improvement vs. Placebo
Krystal et al. (Adults)	3 mg	Statistically Significant (P<0.0001)	Statistically Significant (P=0.0261)
6 mg	Statistically Significant (P<0.0001)	Statistically Significant (P=0.0035 / P<0.0001)
Krystal et al. (Elderly)	1 mg	Statistically Significant	Sustained Improvement
3 mg	Statistically Significant (P<0.0001)	Sustained Significance
Roth et al. (Adults)	1 mg	Statistically Significant	N/A (Crossover Study)
3 mg	Statistically Significant	N/A (Crossover Study)
6 mg	Statistically Significant	N/A (Crossover Study)

Table 3: Change in Sleep Efficiency (%)

Study	Dosage	Night 1 Improvement vs. Placebo	Night 15/29 Improvement vs. Placebo
Krystal et al. (Adults)	3 mg	Statistically Significant	Sustained Improvement
6 mg	Statistically Significant	Sustained Improvement
Krystal et al. (Elderly)	1 mg	Statistically Significant	Sustained Improvement
3 mg	Statistically Significant (P<0.0001)	Sustained Significance
Roth et al. (Adults)	1 mg	Statistically Significant	N/A (Crossover Study)
3 mg	Statistically Significant	N/A (Crossover Study)
6 mg	Statistically Significant	N/A (Crossover Study)

Experimental Methodologies

The robust design of the clinical trials assessing doxepin is fundamental to the trustworthiness of the findings. Below are detailed protocols for the primary objective and subjective measures employed.

Polysomnography (PSG) Protocol

Polysomnography is the gold-standard for objective sleep measurement in clinical trials.[1]

Step-by-Step Protocol:

• Patient Preparation: Participants arrive at the sleep laboratory in the evening. Electrodes are attached to the scalp (for electroencephalogram - EEG), the outer canthus of the eyes (for electrooculogram - EOG), and the chin (for electromyogram - EMG). Respiratory effort and airflow sensors, an electrocardiogram (ECG), and a pulse oximeter are also applied.

• Environment: The sleep study is conducted in a quiet, dark, and temperature-controlled room to mimic a typical sleep environment.[7]

• Data Acquisition: Continuous and synchronized recording of all physiological parameters is performed throughout the night. Video and audio are also recorded to monitor for any unusual behaviors.[7]

• Data Scoring: Trained and certified polysomnographic technologists score the recorded data in 30-second epochs according to standardized criteria (e.g., American Academy of Sleep Medicine - AASM scoring manual).[8]

• Key Outcome Measures:

  • Wake After Sleep Onset (WASO): The total time spent awake from the time of sleep onset until the final awakening.

  • Total Sleep Time (TST): The total duration of all sleep stages.

  • Sleep Efficiency (SE): The ratio of Total Sleep Time to the total time in bed, expressed as a percentage.

  • Sleep Architecture: The cyclical pattern of sleep stages (N1, N2, N3, and REM).

Caption: Experimental Workflow of a Doxepin Clinical Trial.

Pittsburgh Sleep Quality Index (PSQI) Protocol

The PSQI is a self-report questionnaire that assesses sleep quality over a one-month period.[9]

Step-by-Step Protocol:

• Administration: The 19-item questionnaire is provided to the participant to complete. It typically takes 5-10 minutes.[9]

• Scoring: The 19 items are grouped into seven component scores, each weighted equally on a 0-3 scale. The seven components are:

  • Subjective sleep quality

  • Sleep latency

  • Sleep duration

  • Habitual sleep efficiency

  • Sleep disturbances

  • Use of sleeping medication

  • Daytime dysfunction

• Global Score: The seven component scores are summed to yield a global PSQI score, ranging from 0 to 21. A global score greater than 5 is considered indicative of poor sleep quality.[10]

Safety and Tolerability

Across multiple clinical trials, low-dose doxepin has been shown to have a safety and tolerability profile comparable to placebo.[4][11] The most commonly reported adverse events are somnolence and headache, which are generally mild and transient.[4] Importantly, studies have not found evidence of significant next-day residual sedation, cognitive impairment, or withdrawal effects upon discontinuation.[3][12]

Conclusion

The body of evidence from double-blind, placebo-controlled studies strongly supports the efficacy of low-dose doxepin for the treatment of sleep maintenance insomnia. Its selective mechanism of action, focused on histamine H1 receptor antagonism, provides a targeted therapeutic effect while minimizing the side effects associated with higher doses. The consistent improvements observed in objective and subjective measures of sleep maintenance, coupled with a favorable safety profile, position low-dose doxepin as a valuable tool for researchers, scientists, and drug development professionals in the ongoing effort to address the challenges of insomnia.

References

• Yeung, W. F., Chung, K. F., Yung, K. P., & Ng, T. H. (2015). Doxepin for insomnia: a systematic review of randomized placebo-controlled trials. Sleep medicine reviews, 19, 75–83. [Link]

• Krystal, A. D., Lankford, A., Durrence, H. H., Ludington, E., & Rogowski, R. (2011). Efficacy and safety of doxepin 3 and 6 mg in a 35-day sleep laboratory trial in adults with chronic primary insomnia. Sleep, 34(10), 1433–1442. [Link]

• Roth, T., Rogowski, R., Hull, S., Schwartz, H., Koshorek, G., Corser, B., & Seiden, D. (2007). Efficacy and safety of doxepin 1 mg, 3 mg, and 6 mg in adults with primary insomnia. Sleep, 30(11), 1555–1561. [Link]

• Krystal, A. D., Durrence, H. H., Scharf, M., Jochelson, P., Rogowski, R., Ludington, E., & Roth, T. (2010). Efficacy and safety of doxepin 1 mg and 3 mg in a 12-week sleep laboratory and outpatient trial of elderly subjects with chronic primary insomnia. Sleep, 33(11), 1553–1561. [Link]

• Scharf, M. B., Rogowski, R., Hull, S., Cohn, M., Mayleben, D., Feldman, N., & Roth, T. (2008). Efficacy and safety of doxepin 1 mg, 3 mg, and 6 mg in elderly patients with primary insomnia: a randomized, double-blind, placebo-controlled crossover study. The Journal of clinical psychiatry, 69(10), 1557–1564. [Link]

• Roth, T., Durrence, H. H., Jochelson, P., Peterson, G., Ludington, E., Rogowski, R., Scharf, M., & Lankford, A. (2010). Efficacy and safety of doxepin 6 mg in a model of transient insomnia. Sleep medicine, 11(9), 843–847. [Link]

• Buysse, D. J., Reynolds, C. F., 3rd, Monk, T. H., Berman, S. R., & Kupfer, D. J. (1989). The Pittsburgh Sleep Quality Index: a new instrument for psychiatric practice and research. Psychiatry research, 28(2), 193–213. [Link]

• American Association of Sleep Technologists. (2017). Standard Polysomnography AAST Technical Guideline. [Link]

• Patel, D., Steinberg, J., & Patel, P. (2022). Insomnia. In StatPearls.

• NeurologyLive. (2024, June 4). Doxepin Demonstrates Effectiveness to Treat Sleep Latency in Insomnia. [Link]

• Krystal, A. D., et al. (2011). Efficacy and Safety of Doxepin 3 and 6 mg in a 35-day Sleep Laboratory Trial in Adults with Chronic Primary Insomnia. SLEEP, 34(10), 1433-1442. [Link]

• Krystal, A. D., et al. (2010). Efficacy and Safety of Doxepin 1 mg and 3 mg in a 12-week Sleep Laboratory and Outpatient Trial of Elderly Subjects with Chronic Primary Insomnia. Scholars@Duke. [Link]

• Roth, T., et al. (2007). Efficacy and Safety of Doxepin 1 mg, 3 mg, and 6 mg in Adults with Primary Insomnia. SLEEP, 30(11), 1555-1561. [Link]

• Buysse, D.J., Reynolds, C.F. III, Monk, T.H., Berman, S.R. & Kupfer, D.J. (1989). The Pittsburgh Sleep Quality Index: a new instrument for psychiatric practice and research. Psychiatry Research, 28, 193-213. [Link]

• American Association of Sleep Technologists. (n.d.). Standard Polysomnography AAST Technical Guideline. [Link]

• Az-Zahra, H. (n.d.). Pittsburgh Sleep Quality Index (PSQI). In STOP, THAT and One Hundred Other Sleep Scales (pp. 293-294). Springer. [Link]

• Brazilian Sleep Association. (2024). 2024 Standardization of Polysomnography Reports – A Consensus of the Brazilian Sleep Association. Sleep Science, 17(4), 1-21. [Link]

• Brainclinics. (n.d.). PSQI english-original order and scoring.indd. [Link]

• Australasian Sleep Association. (2024). Australasian Sleep Association 2024 guidelines for sleep studies in adults. Sleep Advances, 5(1), zpae025. [Link]

• Kushida, C. A., Littner, M. R., Morgenthaler, T., Alessi, C. A., Bailey, D., Coleman, J., Jr, Friedman, L., Hirshkowitz, M., Kapen, S., Kramer, M., Lee-Chiong, T., Loube, D. L., Owens, J., Pancer, J. P., & Wise, M. (2005). Practice parameters for the indications for polysomnography and related procedures: an update for 2005. Sleep, 28(4), 499–521. [Link]

• Hartford Institute for Geriatric Nursing. (n.d.). The Pittsburgh Sleep Quality Index (PSQI). [Link]

• Medscape. (2023, November 15). Overview of Polysomnography, Parameters Monitored, Staging of Sleep. [Link]

• Aging Research Biobank. (n.d.). PITTSBURGH SLEEP QUALITY INDEX (PSQI). [Link]

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Safety & Regulatory Compliance

A Proactive Safety Framework for Handling Doxepin Hydrochloride

As researchers and drug development professionals, our work with potent, biologically active molecules demands a safety paradigm that is both rigorous and intuitive. This guide provides a comprehensive, field-tested framework for handling Doxepin hydrochloride, a tricyclic antidepressant with significant physiological effects.[1][2][3] The principles and protocols outlined here are designed to build a deep, intrinsic culture of safety, moving beyond mere compliance to a proactive state of risk mitigation. This document is structured not as a rigid checklist, but as a logical workflow, mirroring the lifecycle of a chemical within your laboratory—from procurement and preparation to application and disposal.

Hazard Intelligence: Understanding the "Why" Behind the "How"

Before the first container is opened, a thorough understanding of the agent's toxicological and physicochemical properties is paramount. This foundational knowledge informs every subsequent safety decision. Doxepin hydrochloride is not a benign substance; it is a potent pharmaceutical agent with a well-defined hazard profile.

Toxicological Profile: Doxepin hydrochloride is classified as acutely toxic if swallowed, in contact with skin, or inhaled.[4] It is a skin and eye irritant.[4] Critically, it is suspected of damaging fertility or the unborn child and is known to cause organ damage after single or repeated exposure.[4] Animal studies show a median lethal dose (LD50) of 147 mg/kg in rats when administered orally, underscoring its toxicity.[5]

Physicochemical Properties: The compound is a white to off-white crystalline solid or powder.[3][5] This physical form presents a significant risk of aerosolization during handling, such as weighing or transferring solids. It is soluble in water, which is a critical consideration for both experimental preparation and decontamination procedures.[1][5]

Property	Value	Source
CAS Number	1229-29-4
Molecular Formula	C₁₉H₂₁NO · HCl
Appearance	White to off-white powder/solid	,
Acute Toxicity	Toxic if swallowed, inhaled, or in contact with skin (GHS Category 3)
Health Hazards	Suspected reproductive toxicity; Causes organ damage (STOT SE 1, STOT RE 2)
Environmental Hazard	Very toxic to aquatic life with long-lasting effects

This initial data analysis dictates that all handling procedures must be governed by the principle of containment to prevent any direct contact or inhalation.

The Core of Protection: A Multi-Layered PPE Strategy

Personal Protective Equipment (PPE) is the most immediate barrier between the researcher and the chemical. The selection of PPE must be directly correlated to the identified hazards and the specific task being performed. A one-size-fits-all approach is insufficient.

Before considering wearable PPE, engineering controls must be properly utilized. These are designed to isolate the hazard from the operator.

• Chemical Fume Hood: All handling of Doxepin hydrochloride solid, and any procedure that could generate aerosols or dust, must be performed inside a certified chemical fume hood.[6] This is non-negotiable. The fume hood provides critical containment, drawing airborne particles away from the user's breathing zone.[7]

• Ventilation: Ensure the laboratory has adequate general ventilation to provide sufficient air exchange.[8]

The following table outlines the minimum PPE requirements. The causality is clear: the choice of each piece of equipment is a direct response to a specific risk.

Task	Primary Hazard	Eyes/Face	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transferring Solid	Inhalation of fine powder, Skin/Eye contact	Safety goggles and face shield	Double-gloving with nitrile gloves	Fully-buttoned lab coat with elastic cuffs	N95/FFP2 respirator (minimum); assess need for PAPR based on quantity and duration
Preparing Solutions	Skin/Eye splash, Inhalation of aerosols	Chemical splash goggles	Nitrile gloves	Chemical-resistant lab coat or apron over lab coat	Not required if conducted entirely within a fume hood
Administering to Cultures/Animals	Accidental ingestion, Skin contact, Splashes	Safety glasses with side shields	Nitrile gloves	Standard lab coat	Not typically required for small volumes
Cleaning Spills	High risk of inhalation, skin, and eye exposure	Chemical splash goggles and face shield	Heavy-duty chemical-resistant gloves (e.g., butyl rubber)	Chemical-resistant suit or apron	Self-contained breathing apparatus (SCBA) or chemical cartridge respirator[5]

Causality behind PPE Choices:

• Double-Gloving: When handling the potent solid, the outer glove can be removed immediately if contamination is suspected, protecting the inner glove and the user's skin.

• Face Shield over Goggles: This combination protects against splashes (goggles) and provides a barrier for the entire face from airborne particles during powder handling.

• Respiratory Protection: The fine particulate nature of the solid necessitates, at minimum, an N95-rated respirator to prevent inhalation. The decision to escalate to a Powered Air-Purifying Respirator (PAPR) should be based on a risk assessment of the quantity being handled and the duration of the task.

Operational Protocols: Ensuring Self-Validating Systems

Your protocols are your primary tool for ensuring safety and reproducibility. They must be designed as self-validating systems, with built-in checks and logical progressions.

• Preparation: Don all required PPE for handling solids. Decontaminate the weighing area inside the chemical fume hood with 70% ethanol. Place a weigh boat on the analytical balance.

• Tare: Close the fume hood sash to the lowest practical height and tare the balance.

• Dispensing: Using a dedicated, labeled spatula, carefully transfer a small amount of Doxepin hydrochloride from the stock container to the weigh boat. Rationale: Using dedicated tools prevents cross-contamination.

• Closure: Immediately and securely close the stock container. Rationale: This minimizes the time the potent powder is exposed to air currents.

• Final Weighing: Record the final weight.

• Cleanup: Carefully remove the weigh boat. Decontaminate the spatula and the balance surface immediately using a validated cleaning procedure (e.g., a surfactant-based cleaner followed by water). Dispose of all contaminated disposables as hazardous waste.

Accidents happen; a well-rehearsed plan is the key to mitigating their impact.

// Connections Spill -> Evacuate -> Alert -> Assess; Assess -> SmallSpill [label="Evaluate"]; SmallSpill -> DonPPE [label="Yes"]; SmallSpill -> LargeSpill [label="No", color="#EA4335"]; LargeSpill -> EvacuateLab -> CallEHNS; DonPPE -> Contain -> Clean -> Dispose; } enddot Caption: Decision workflow for responding to a chemical spill.

Immediate Actions for any Spill:

• Alert: Immediately alert others in the vicinity.[9]

• Isolate: Secure the area to prevent others from entering.

• Assess: From a safe distance, assess the extent of the spill. If it is large, involves respiratory risk, or you are unsure, evacuate and call emergency services.

For a Small, Manageable Spill:

• PPE: Don the appropriate spill response PPE, including a respirator and heavy-duty gloves.[5]

• Contain: Cover the spill with an absorbent material from the spill kit.

• Clean: Carefully scoop the material into a designated hazardous waste container.[5] Decontaminate the area with a suitable cleaning agent, working from the outside in.

• Dispose: All materials used for cleanup must be disposed of as hazardous chemical waste.

Disposal: Completing the Lifecycle Responsibly

All Doxepin hydrochloride waste, whether solid, in solution, or contaminated labware (e.g., pipette tips, tubes, gloves), is considered hazardous waste.

• Segregation: Do not mix Doxepin waste with other waste streams.

• Labeling: Use clearly labeled, sealed, and leak-proof containers.[10] The label should read "Hazardous Waste: Doxepin Hydrochloride."

• Procedure: Follow your institution's specific guidelines for hazardous waste pickup and disposal. Never dispose of this material down the drain, as it is highly toxic to aquatic life.[4][8]

By integrating this hazard-aware, protocol-driven approach, you create a robust safety culture that protects not only individual researchers but the entire laboratory environment.

References

• Viona Pharmaceuticals Inc., Safety Data Sheet for Doxepin Tablets. Source: Viona Pharmaceuticals Inc. [Link]

• Ajanta Pharma, Safety Data Sheet for Doxepin Hydrochloride Capsules. Source: Ajanta Pharma USA. [Link]

• Santa Cruz Biotechnology, Inc., Safety Data Sheet for Doxepin hydrochloride. Source: Santa Cruz Biotechnology, Inc. via Amazon S3. [Link]

• Cheméo, Doxepin (CAS 1668-19-5) Chemical & Physical Properties. Source: Cheméo. [Link]

• PubChem, National Center for Biotechnology Information. Doxepin. Source: PubChem, NIH. [Link]

• PubChem, National Center for Biotechnology Information. Doxepin Hydrochloride. Source: PubChem, NIH. [Link]

• PubChem, National Center for Biotechnology Information. (Z)-Doxepin. Source: PubChem, NIH. [Link]

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• 1. Doxepin | C19H21NO | CID 3158 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Doxepin Hydrochloride | C19H22ClNO | CID 6419921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Doxepin hydrochloride | 1229-29-4 [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. ajantapharmausa.com [ajantapharmausa.com]
• 10. cdn.pfizer.com [cdn.pfizer.com]